11-O-Methylpseurotin A

Core Science & Biosynthesis

Unveiling 11-O-Methylpseurotin A: A Technical Guide to its Discovery, Isolation, and Biological Target

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and biological context of 11-O-Methylpseurotin A, a fungal metabolite of interest for its selective bioactivity. This document details the experimental protocols for its production and purification, presents quantitative data, and visualizes its relevant biological pathway.

Discovery of a Selective Bioactive Compound

11-O-Methylpseurotin A was first identified and isolated from a marine-derived strain of the fungus Aspergillus fumigatus.[1] The discovery was the result of a bioassay-guided fractionation effort aimed at identifying compounds that selectively inhibit a mutant strain of Saccharomyces cerevisiae lacking the HOF1 gene.[1] This targeted approach suggested a specific mechanism of action related to the function of the Hof1 protein. The compound has also been isolated from Sporothrix sp.

Experimental Protocols

The following sections detail the methodologies for the fermentation, extraction, and purification of 11-O-Methylpseurotin A, based on generalized protocols for pseurotins and specific information from its discovery.

Fungal Fermentation

A pure culture of the producing fungal strain, such as Aspergillus fumigatus, is used to inoculate a suitable liquid fermentation medium.

Inoculation and Culture Conditions:

• Media: A typical medium for the production of pseurotins includes a carbon source (e.g., glucose, malt (B15192052) extract), a nitrogen source (e.g., yeast extract, peptone), and essential minerals. Examples of media used for Aspergillus fumigatus cultivation for pseurotin (B1257602) production include Yeast Malt Glucose (YMG) and Potato Dextrose Broth (PDB).

• Incubation: The culture is incubated under aerobic conditions at a temperature between 25-30°C with agitation (e.g., 150-200 rpm) for a period of several days to weeks. This allows for substantial fungal growth and the production of secondary metabolites, including 11-O-Methylpseurotin A.

Extraction and Purification

Following the fermentation period, the fungal biomass and culture broth are processed to extract and purify 11-O-Methylpseurotin A.

Extraction:

• The culture broth is separated from the fungal mycelium by filtration.

• The filtrate is then extracted with an organic solvent of medium polarity, such as ethyl acetate (B1210297) or chloroform. This partitioning step moves the desired compound from the aqueous phase into the organic phase.

• The organic extract is collected and the solvent is removed under reduced pressure to yield a crude extract.

Purification: A multi-step chromatographic process is employed to isolate 11-O-Methylpseurotin A from the crude extract.

• Silica (B1680970) Gel Chromatography: The crude extract is first subjected to column chromatography on silica gel. A gradient of solvents with increasing polarity (e.g., a hexane-ethyl acetate gradient) is used to elute fractions of differing polarity.

• High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest are further purified by reversed-phase HPLC. A C18 column is typically used with a mobile phase gradient of water and acetonitrile (B52724) or methanol. The elution is monitored by a UV detector, and the peak corresponding to 11-O-Methylpseurotin A is collected.

Structure Elucidation

The definitive structure of the purified compound is confirmed through a combination of spectroscopic techniques:

• Mass Spectrometry (MS): Used to determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the precise chemical structure and stereochemistry of 11-O-Methylpseurotin A.[2]

Data Presentation

While specific quantitative yields for 11-O-Methylpseurotin A are not extensively reported in the literature, the following table provides a generalized summary of the types of quantitative data that would be collected during its production and purification.

Parameter	Typical Value/Range	Method of Determination
Fermentation
Culture Volume	1 - 20 L	Direct Measurement
Incubation Time	7 - 21 days	Monitoring of secondary metabolite production
Dry Weight of Mycelium	Variable	Lyophilization and gravimetric analysis
Extraction
Crude Extract Yield	Variable	Gravimetric analysis after solvent evaporation
Purification
HPLC Retention Time	Variable	HPLC with UV detection
Purity	>95%	HPLC peak area normalization
Final Yield	Not widely reported	Gravimetric analysis of the pure, isolated compound

Mandatory Visualizations

Experimental Workflow for the Isolation of 11-O-Methylpseurotin A

A generalized workflow for the isolation and purification of 11-O-Methylpseurotin A.

Proposed Biosynthetic Pathway of 11-O-Methylpseurotin A

The proposed final step in the biosynthesis of 11-O-Methylpseurotin A from Pseurotin A.

Hof1 Signaling Pathway in Yeast Cytokinesis

A diagram of the Hof1 signaling pathway in S. cerevisiae cytokinesis.

References

• 1. Pinpointing Pseurotins from a Marine-Derived Aspergillus as Tools for Chemical Genetics Using a Synthetic Lethality Yeast Screen [escholarship.org]
• 2. benchchem.com [benchchem.com]

A Technical Guide to the Natural Source of 11-O-Methylpseurotin A

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural sources, isolation, biosynthesis, and biological activity of 11-O-Methylpseurotin A, a fungal metabolite of interest for its unique chemical structure and biological properties.

Natural Sources of 11-O-Methylpseurotin A

11-O-Methylpseurotin A is a secondary metabolite produced by specific fungal species. To date, it has been primarily isolated from two main genera: Aspergillus and Sporothrix.

• Aspergillus fumigatus : A marine-derived strain of this ubiquitous fungus has been identified as a producer of 11-O-Methylpseurotin A.[1] Aspergillus fumigatus is a well-known and prolific source of a wide array of bioactive secondary metabolites.

• Sporothrix sp. : The compound was also originally isolated from a species of Sporothrix.[]

Interestingly, the production of 11-O-Methylpseurotin A can be influenced by microbial interactions. Co-cultivation of certain fungal isolates with bacteria has been shown to induce its biosynthesis.

Quantitative Data

Quantitative yield data for 11-O-Methylpseurotin A from fungal fermentations are not extensively reported in the available literature.[3] The production of secondary metabolites is often highly dependent on the specific fungal strain, culture conditions, and extraction methods. The following table summarizes the available information on the producing organisms and co-isolated pseurotins.

Compound	Producing Organism	Reported Co-isolated Pseurotins
11-O-Methylpseurotin A	Aspergillus fumigatus (marine-derived)	Pseurotin (B1257602) A
11-O-Methylpseurotin A	Sporothrix sp.	Not specified
11-O-Methylpseurotin A	Fungal isolate MR2012 (in co-culture)	Pseurotin G, Terezine D

Experimental Protocols

The following is a generalized protocol for the isolation and purification of 11-O-Methylpseurotin A from a fungal culture, based on described methodologies for pseurotins and other fungal metabolites.

Fungal Fermentation

• Inoculation and Culture: A pure culture of the producing fungal strain (e.g., Aspergillus fumigatus) is used to inoculate a suitable liquid fermentation medium. A typical medium might consist of a carbon source (e.g., glucose, malt (B15192052) extract), a nitrogen source (e.g., yeast extract, peptone), and essential minerals.

• Incubation: The culture is incubated under controlled conditions of temperature (typically 25-30°C) and agitation (e.g., 150-200 rpm) for a period of several days to weeks to allow for fungal growth and the production of secondary metabolites.

Extraction of Fungal Metabolites

• Harvesting: The fungal biomass (mycelium) is separated from the culture broth by filtration or centrifugation.

• Solvent Extraction: Both the mycelium and the culture filtrate are extracted with an organic solvent, typically ethyl acetate (B1210297) (EtOAc) or methanol (B129727) (MeOH), to partition the secondary metabolites from the aqueous and solid phases. This process is often repeated multiple times to ensure complete extraction.

• Concentration: The organic solvent extracts are combined and concentrated under reduced pressure (e.g., using a rotary evaporator) to yield a crude extract.

Purification

• Chromatography: The crude extract is subjected to a series of chromatographic techniques to isolate 11-O-Methylpseurotin A. This typically involves:

  • Column Chromatography: Using silica (B1680970) gel or other stationary phases with a gradient of solvents (e.g., hexane, ethyl acetate, methanol) to separate compounds based on polarity.

  • High-Performance Liquid Chromatography (HPLC): Further purification is achieved using reversed-phase HPLC with a suitable solvent system (e.g., acetonitrile/water or methanol/water).

Structure Elucidation

The structure of the purified compound is confirmed using spectroscopic methods, including:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to elucidate the detailed chemical structure.

Mandatory Visualizations

Experimental Workflow for Isolation

Caption: Generalized experimental workflow for the isolation of 11-O-Methylpseurotin A.

Proposed Biosynthetic Pathway

11-O-Methylpseurotin A belongs to the pseurotin family of fungal metabolites, which are biosynthesized through a mixed polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) pathway.[4] The core structure is assembled by the hybrid enzyme PsoA.[4][5] Subsequent tailoring enzymes, including oxidases and methyltransferases from the pso gene cluster, modify this core to generate the diverse array of pseurotin derivatives.[4] The formation of 11-O-Methylpseurotin A is proposed to be a late-stage modification of pseurotin A, involving the enzymatic O-methylation of the hydroxyl group at the C-11 position. This reaction is catalyzed by a specific O-methyltransferase, which utilizes S-adenosyl methionine (SAM) as the methyl group donor.

References

• 1. biolinks.co.jp [biolinks.co.jp]
• 3. 11-O-methylpseurotin A | Benchchem [benchchem.com]
• 4. Elucidation of Pseurotin Biosynthetic Pathway Points to Trans-Acting C-Methyltransferase and Source of Chemical Diversity Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of a hybrid PKS/NRPS required for pseurotin A biosynthesis in the human pathogen Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]

11-O-Methylpseurotin A producing organisms

An In-depth Technical Guide to 11-O-Methylpseurotin A Producing Organisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-O-Methylpseurotin A is a bioactive fungal metabolite belonging to the pseurotin (B1257602) family of natural products, which are characterized by a unique spirocyclic γ-lactam core structure. These compounds have garnered interest for their diverse biological activities, making them potential candidates for drug development. This technical guide provides a comprehensive overview of the organisms known to produce 11-O-Methylpseurotin A, its biosynthesis, the regulatory networks governing its production, and generalized protocols for its isolation and cultivation. This document is intended to serve as a foundational resource for researchers and scientists in the fields of natural product chemistry, microbiology, and drug discovery.

Producing Organisms

11-O-Methylpseurotin A has been identified as a secondary metabolite produced by specific fungal species. The primary producers belong to the genera Aspergillus and Sporothrix.

• Aspergillus : Several species of Aspergillus have been reported to produce pseurotins, with Aspergillus fumigatus being a notable producer of 11-O-Methylpseurotin A.[1] Marine-derived strains of A. fumigatus have also been identified as sources of this compound. Additionally, Aspergillus sulphureus has been reported to produce 11-O-Methylpseurotin A.[1]

• Sporothrix : The compound was originally isolated from a species of Sporothrix.[]

• Beauveria : Beauveria felina has also been reported as a producer of 11-O-Methylpseurotin A.[1]

Furthermore, the production of 11-O-Methylpseurotin A can be influenced by microbial interactions. Co-cultivation of certain fungal isolates with bacteria has been shown to induce its biosynthesis.

Quantitative Data on Production

Quantitative data on the production titers of 11-O-Methylpseurotin A are not extensively reported in the scientific literature. The production of secondary metabolites like pseurotins is highly dependent on the specific fungal strain, culture conditions (media composition, pH, temperature, aeration), and extraction methods. However, studies on the regulation of the pseurotin A biosynthetic gene cluster in Aspergillus fumigatus have demonstrated that the production of pseurotin A can be significantly increased under specific genetic and environmental conditions. For instance, deletion of the transcription factor zafA or gliZ leads to an upregulation of pseurotin A biosynthetic genes and a corresponding increase in its production.[3][4][5] Similarly, high zinc concentrations in the culture medium have been shown to increase pseurotin A production.[3][4][5]

Table 1: Factors Influencing Pseurotin A Production in Aspergillus fumigatus

Factor	Condition	Effect on Pseurotin A Production	Reference
Genetic	Deletion of zafA gene	Increased	[3][4][5]
Deletion of gliZ gene	Increased	[3][4][5]
Environmental	High Zinc Concentration	Increased	[3][4][5]
Hypoxia	Increased biosynthesis gene cluster activation	[6]

Note: Specific yield data for 11-O-Methylpseurotin A is scarce. The table above highlights qualitative and relative quantitative changes in the production of the precursor, pseurotin A.

Biosynthetic Pathway of 11-O-Methylpseurotin A

11-O-Methylpseurotin A is a derivative of pseurotin A, and its biosynthesis is intricately linked to the pseurotin biosynthetic gene cluster (pso). The biosynthesis of pseurotins is a complex process involving a hybrid polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) assembly line.

The core of the pseurotin molecule is synthesized by the PKS-NRPS hybrid enzyme, PsoA. Subsequent tailoring enzymes, encoded by other genes within the pso cluster, modify this core structure to generate the diverse family of pseurotin analogues. The formation of 11-O-Methylpseurotin A is proposed to be a late-stage modification of pseurotin A. This final step involves the O-methylation of the hydroxyl group at the C-11 position, a reaction catalyzed by an O-methyltransferase enzyme.

Proposed final step in the biosynthesis of 11-O-Methylpseurotin A.

Regulatory Network of Pseurotin Biosynthesis in Aspergillus fumigatus

The production of pseurotin A, the precursor to 11-O-Methylpseurotin A, in Aspergillus fumigatus is tightly regulated by a complex network of transcription factors and is influenced by environmental cues such as zinc availability. The pso biosynthetic gene cluster is part of a larger "supercluster" that also includes the genes for fumagillin (B1674178) biosynthesis, and their regulation is intertwined.[7]

Key regulatory elements include:

• FapR (FumR): A pathway-specific Zn(II)2Cys6 transcription factor located within the supercluster that positively regulates both the fumagillin and pseurotin gene clusters.[7][8]

• LaeA: A global regulator of secondary metabolism that positively influences the expression of the entire supercluster.[8]

• ZafA: A zinc-responsive transcription factor. Deletion of zafA leads to increased production of pseurotin A.[3][4][5]

• GliZ: A transcription factor that activates the biosynthesis of gliotoxin. Interestingly, the deletion of gliZ results in the upregulation of pseurotin A biosynthetic genes and increased production of pseurotin A, suggesting a reciprocal regulation between these two secondary metabolite pathways.[3][4][5] ZafA appears to regulate pseurotin A biosynthesis sequentially through GliZ.[3][4]

The interplay between these regulators suggests a sophisticated mechanism for controlling the production of secondary metabolites in response to environmental signals like zinc levels.

Simplified regulatory network of pseurotin A biosynthesis in A. fumigatus.

Experimental Protocols

The following sections provide generalized protocols for the cultivation of a producing organism and the subsequent extraction and purification of 11-O-Methylpseurotin A. These protocols are based on methodologies described for pseurotins and other fungal secondary metabolites and may require optimization for specific strains and laboratory conditions.

Cultivation of Aspergillus fumigatus

Objective: To cultivate Aspergillus fumigatus in a liquid medium to promote the production of secondary metabolites, including pseurotins.

Materials:

• Pure culture of Aspergillus fumigatus

• Potato Dextrose Agar (PDA) plates

• Sterile distilled water with 0.1% Tween 80

• Liquid fermentation medium (e.g., Czapek-Dox broth, Potato Dextrose Broth, or a custom production medium)

• Erlenmeyer flasks

• Incubator shaker

Procedure:

• Spore Suspension Preparation:

  • Grow a culture of A. fumigatus on a PDA plate at 25-30°C for 7-10 days until sporulation is observed.

  • Harvest the conidia by adding sterile 0.1% Tween 80 solution to the plate and gently scraping the surface with a sterile loop.

  • Filter the spore suspension through sterile glass wool to remove mycelial fragments.

  • Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^6 spores/mL).

• Inoculation and Fermentation:

  • Inoculate the sterile liquid fermentation medium in Erlenmeyer flasks with the spore suspension.

  • Incubate the flasks in an incubator shaker at 25-30°C with agitation (e.g., 150-200 rpm) for 7-21 days. The optimal incubation time will vary depending on the strain and medium.

General workflow for the cultivation of Aspergillus fumigatus.

Extraction and Purification of 11-O-Methylpseurotin A

Objective: To extract and purify 11-O-Methylpseurotin A from the fungal culture.

Materials:

• Fungal culture broth and mycelium

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvent system for chromatography (e.g., hexane-ethyl acetate gradient)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Solvent system for HPLC (e.g., methanol-water or acetonitrile-water gradient)

Procedure:

• Extraction:

  • Separate the mycelium from the culture broth by filtration.

  • Extract the culture filtrate with an equal volume of ethyl acetate three times.

  • Extract the mycelium with ethyl acetate, possibly after homogenization.

  • Combine all ethyl acetate extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract in vacuo using a rotary evaporator to obtain a crude extract.

• Purification:

  • Subject the crude extract to silica gel column chromatography.

  • Elute the column with a stepwise gradient of increasing polarity, for example, a hexane-ethyl acetate mixture.

  • Collect fractions and monitor by Thin Layer Chromatography (TLC).

  • Pool the fractions containing the compound of interest and concentrate.

  • Perform a final purification step using preparative HPLC with a C18 column and a suitable mobile phase to obtain pure 11-O-Methylpseurotin A.

General workflow for the extraction and purification of 11-O-Methylpseurotin A.

Conclusion

11-O-Methylpseurotin A is a fascinating fungal secondary metabolite with potential applications in drug discovery. While its production has been confirmed in several fungal genera, there is a clear need for further research to quantify production yields and optimize fermentation conditions. The elucidation of the complex regulatory network governing its biosynthesis in Aspergillus fumigatus opens up avenues for genetic engineering strategies to enhance its production. The protocols and information provided in this guide serve as a starting point for researchers to explore the biology and chemistry of this promising natural product.

References

• 1. 11-O-methylpseurotin A | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Regulation of pseurotin A biosynthesis by GliZ and zinc in Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. Prototype of an intertwined secondary-metabolite supercluster - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physicochemical Properties of 11-O-Methylpseurotin A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of 11-O-Methylpseurotin A, a fungal secondary metabolite. The information is curated for professionals in drug discovery and natural product chemistry, with a focus on quantitative data, experimental context, and biological relevance.

Physicochemical Data Summary

11-O-Methylpseurotin A is a natural product belonging to the pseurotin (B1257602) family, characterized by a unique spirocyclic γ-lactam core.[1] It was first isolated from the marine-derived fungus Aspergillus fumigatus. The following table summarizes its key physicochemical properties based on available data.

Property	Value
Molecular Formula	C₂₃H₂₇NO₈[2][3]
Molecular Weight	445.46 g/mol [2][3][4]
CAS Number	956904-34-0[2][3][4]
Appearance	White solid powder[]
Purity	>95.0% by HPLC
Solubility	Soluble in Dimethyl Sulfoxide (DMSO), Ethanol, and Methanol.[] Limited aqueous solubility.
Melting Point	Data not available.
Boiling Point	720.4 ± 60.0°C at 760 mmHg (Predicted)[]
Density	1.34 ± 0.1 g/cm³ at 20°C (Predicted)[]
Storage Conditions	Solid form: Store at -20°C in a desiccated, dark environment. Stock solutions in DMSO: Store at -80°C and aliquot to avoid repeated freeze-thaw cycles.
IUPAC Name	(5S,8S,9R)-8-benzoyl-9-hydroxy-2-[(Z,1S,2S)-1-hydroxy-2-methoxyhex-3-enyl]-8-methoxy-3-methyl-1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione[]
Canonical SMILES	CCC=CC(C(C1=C(C(=O)C2(O1)C(C(NC2=O)(C(=O)C3=CC=CC=C3)OC)O)C)O)OC[]

Spectroscopic Data

Structural elucidation of natural products like 11-O-Methylpseurotin A relies heavily on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Data

The following ¹H and ¹³C NMR spectral data have been reported. This data is crucial for confirming the molecular structure and stereochemistry of the compound.

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm, J in Hz)
11'	82.1	3.55 (dq, 8.5, 6.5)
12'	126.1	5.60 (dd, 15.5, 6.5)
13'	134.2	5.85 (dq, 15.5, 6.5)
14'	20.8	2.10 (m)
15'	14.1	0.95 (t, 7.5)
3-CH₃	9.8	2.05 (s)
11'-OCH₃	57.9	3.30 (s)
Benzoyl-C=O	195.2	-
Benzoyl-C1''	135.9	-
Benzoyl-C2'',6''	129.2	7.95 (d, 7.5)
Benzoyl-C3'',5''	128.8	7.50 (t, 7.5)
Benzoyl-C4''	133.5	7.65 (t, 7.5)
Note: NMR data is typically recorded in a deuterated solvent such as CDCl₃. Exact chemical shifts may vary slightly depending on the solvent and instrument used.[6]

Experimental Protocols

The determination of physicochemical properties for novel natural products follows standardized laboratory procedures. Below are detailed methodologies for key experiments.

A. Determination of Melting Point (General Protocol)

The melting point is a critical indicator of a substance's purity.[1][7] The capillary method is a standard technique.[8][9]

• Sample Preparation: The solid sample of 11-O-Methylpseurotin A must be completely dry and finely powdered using a mortar and pestle to ensure uniform heat distribution.[7][9]

• Capillary Loading: A small amount of the powdered sample is packed into a thin-walled capillary tube to a height of 2-3 mm. The tube is tapped gently to compact the sample.[9]

• Measurement: The capillary tube is placed in a calibrated melting point apparatus alongside a high-precision thermometer.[9]

• Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2°C per minute) near the expected melting point.[1]

• Data Recording: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid phase turns to liquid are recorded. This range is reported as the melting point.[1][8] A sharp melting range (typically 0.5-1.0°C) indicates high purity.[1]

B. Solubility Determination (High-Throughput Method)

A common method for assessing the aqueous solubility of compounds stored in DMSO involves a 96-well filter plate format.

• Stock Solution Preparation: A concentrated stock solution of 11-O-Methylpseurotin A is prepared in DMSO (e.g., 10 mM).

• Test Solution Preparation: An aliquot of the DMSO stock (e.g., 10 µL) is added to a larger volume of aqueous buffer at a specific pH (e.g., 190 µL of phosphate-buffered saline at pH 7.4) in each well of a 96-well solubility filter plate. This results in a target concentration in a low percentage of co-solvent.[10]

• Equilibration: The plate is sealed and agitated at room temperature for a set period (e.g., 1.5-2 hours) to allow the compound to reach its solubility equilibrium.[10]

• Filtration: The solutions are vacuum filtered through the plate to remove any undissolved precipitate.[10]

• Quantification: The concentration of the dissolved compound in the filtrate is then determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV/Vis spectrophotometry, by comparing it against a standard calibration curve.[10]

C. Structural Elucidation via Spectroscopy (General Workflow)

The definitive structure of a novel compound like 11-O-Methylpseurotin A is determined through a combination of spectroscopic analyses.[11]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is first used to determine the exact mass of the molecule. This allows for the calculation of the molecular formula by identifying the unique combination of atoms that corresponds to the measured mass.[12][13]

• Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the presence of key functional groups. The absorption of infrared radiation causes molecular bonds to vibrate at specific frequencies, creating a characteristic spectrum.[14][15][16] For 11-O-Methylpseurotin A, this would reveal the presence of hydroxyl (-OH), carbonyl (C=O), and aromatic (C=C) groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for elucidating the detailed carbon-hydrogen framework of a molecule.[2][17]

  • ¹H NMR: Provides information about the number, environment, and connectivity of hydrogen atoms.

  • ¹³C NMR: Shows the number and electronic environment of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between atoms. COSY shows ¹H-¹H couplings, HSQC links protons to their directly attached carbons, and HMBC reveals long-range (2-3 bond) ¹H-¹³C connections, which are crucial for piecing together the molecular fragments into a final, complete structure.[3][18]

dot

Caption: General workflow for the isolation and physicochemical analysis of a fungal natural product.

Biological Activity and Postulated Signaling Pathway

11-O-Methylpseurotin A has been identified as a selective inhibitor of a Saccharomyces cerevisiae (yeast) strain with a deletion of the HOF1 gene.[2][] Hof1 is a protein crucial for the final stages of cell division, known as cytokinesis. It plays a key role in coordinating the contraction of the actomyosin (B1167339) ring and the formation of the septum that separates daughter cells. The selective inhibition suggests that 11-O-Methylpseurotin A may interfere with a cellular process that becomes essential for survival only when Hof1 is absent, or it may target a pathway in which Hof1 is involved.

dot

Caption: Postulated mechanism of selective inhibition in S. cerevisiae by 11-O-Methylpseurotin A.

References

• 1. chem.ucalgary.ca [chem.ucalgary.ca]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scbt.com [scbt.com]
• 6. 11-O-methylpseurotin A | Benchchem [benchchem.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. westlab.com [westlab.com]
• 9. thinksrs.com [thinksrs.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Microscale Methodology for Structure Elucidation of Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. msf.ucsf.edu [msf.ucsf.edu]
• 13. Extracting Accurate Precursor Information for Tandem Mass Spectra by RawConverter - PMC [pmc.ncbi.nlm.nih.gov]
• 14. uanlch.vscht.cz [uanlch.vscht.cz]
• 15. compoundchem.com [compoundchem.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. NMR Spectroscopy: Structure Elucidation of Cycloelatanene A: A Natural Product Case Study | Springer Nature Experiments [experiments.springernature.com]

Unraveling the Molecular Intricacies: A Technical Guide to the Mechanism of Action of 11-O-Methylpseurotin A

For Immediate Release

This technical guide provides a comprehensive overview of the mechanism of action of 11-O-Methylpseurotin A, a fungal metabolite of interest to researchers, scientists, and drug development professionals. Due to the limited direct research on 11-O-Methylpseurotin A, this document leverages extensive data from its close analogs, Pseurotin (B1257602) A and Pseurotin D, to infer its potential biological activities and molecular targets. This guide presents available quantitative data, detailed experimental protocols, and visual representations of key signaling pathways and workflows.

Core Concepts: An Overview of 11-O-Methylpseurotin A and the Pseurotin Family

11-O-Methylpseurotin A is a member of the pseurotin family of fungal secondary metabolites, characterized by a unique spirocyclic γ-lactam core. While research on this specific analog is in its early stages, the broader pseurotin family has demonstrated a range of biological activities, including anti-inflammatory, anti-cancer, and cholesterol-lowering effects. The primary established biological activity of 11-O-Methylpseurotin A is its selective inhibition of a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene, suggesting a potential role in cytokinesis.

Quantitative Data Summary

The following tables summarize the available quantitative data for 11-O-Methylpseurotin A and its analogs, Pseurotin A and Pseurotin D, to provide a comparative perspective on their biological activities.

Table 1: Biological Activity of 11-O-Methylpseurotin A

Compound	Assay	Organism/Model	Result
11-O-Methylpseurotin A	Selective Inhibition	Saccharomyces cerevisiae (hof1Δ strain)	Selectively inhibits growth
11-O-Methylpseurotin A	Antiseizure Activity	Zebrafish (PTZ model)	Inactive at tested concentrations

Table 2: Biological Activities of Pseurotin A

Compound	Target/Assay	Cell Line/Model	IC50 / Concentration	Key Findings
Pseurotin A	PCSK9 Secretion	HepG2 cells	1.20 µM	Inhibits the secretion of PCSK9.[1][2]
Pseurotin A	PCSK9-LDLR Interaction	Surface Plasmon Resonance	10-150 µM	Inhibits the protein-protein interaction between PCSK9 and LDLR.[1][2]
Pseurotin A	Proliferation	RAW 264.7 macrophages	Up to 50 µM	Significantly inhibits proliferation.[3]
Pseurotin A	Anti-inflammatory	RAW 264.7 macrophages	Up to 50 µM	Significantly inhibits NO and IL-6 production.[3]

Table 3: Biological Activities of Pseurotin D

Compound	Target/Assay	Cell Line/Model	Concentration	Key Findings
Pseurotin D	STAT3 Phosphorylation	Human CD4+ & CD8+ T-cells	10 µM	Significantly inhibits IL-2 induced phosphorylation.[4]
Pseurotin D	STAT5 Phosphorylation	Human CD4+ & CD8+ T-cells	10 µM	Significantly inhibits IL-2 induced phosphorylation.[4]
Pseurotin D	T-cell Activation (CD69/CD25 expression)	Human CD4+ & CD8+ T-cells	5-10 µM	Significantly decreases expression of activation markers.[4]
Pseurotin D	TNF-α Production	Human CD4+ & CD8+ T-cells	5-10 µM	Significantly inhibits production.[4]
Pseurotin D	Proliferation	RAW 264.7 macrophages	Up to 50 µM	Significantly inhibits proliferation.[3]
Pseurotin D	Proliferation	MEC-1 (leukemia cells)	IC50 of 23 µM	Dose-dependently reduces cell number.[5]

Mechanism of Action

Established Mechanism of Action of 11-O-Methylpseurotin A: Inhibition of Hof1-Mediated Cytokinesis

The most direct evidence for the mechanism of action of 11-O-Methylpseurotin A comes from a screen in Saccharomyces cerevisiae, where it selectively inhibited the growth of a strain with a deletion of the HOF1 gene.[6] Hof1 is an F-BAR domain-containing protein that plays a crucial role in cytokinesis. It localizes to the bud neck and is involved in the regulation of actomyosin (B1167339) ring contraction and septum formation. The selective inhibition of the hof1Δ strain suggests that 11-O-Methylpseurotin A may target a pathway that becomes essential for viability in the absence of Hof1, or that it may have a synthetic lethal interaction with the HOF1 deletion. This points to a potential mechanism of action centered on the disruption of cell division.

References

• 1. Pseurotin A as a Novel Suppressor of Hormone Dependent Breast Cancer Progression and Recurrence by Inhibiting PCSK9 Secretion and Interaction with LDL Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseurotin A as a novel suppressor of hormone dependent breast cancer progression and recurrence by inhibiting PCSK9 secretion and interaction with LDL receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Natural pseurotins inhibit proliferation and inflammatory responses through the inactivation of STAT signaling pathways in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pseurotin D Inhibits the Activation of Human Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pseurotin D Induces Apoptosis through Targeting Redox Sensitive Pathways in Human Lymphoid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Unveiling the Biological Activity of 11-O-Methylpseurotin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-O-Methylpseurotin A is a fungal secondary metabolite belonging to the pseurotin (B1257602) family of natural products, characterized by a distinctive spirocyclic γ-lactam core. First isolated from fungi of the Aspergillus genus, this compound has attracted scientific interest due to its specific biological activity. This technical guide provides a comprehensive overview of the known biological effects of 11-O-Methylpseurotin A, with a focus on its primary mechanism of action, relevant signaling pathways, and detailed experimental protocols for its evaluation. The information is intended to serve as a foundational resource for researchers investigating its therapeutic potential.

Biological Activity of 11-O-Methylpseurotin A

The primary and most distinctly reported biological activity of 11-O-Methylpseurotin A is its selective inhibition of a Saccharomyces cerevisiae (budding yeast) strain harboring a deletion of the HOF1 gene (hof1Δ)[1][2]. Hof1 (Homolog of Fifteen) is a crucial protein involved in the regulation of mitosis and cytokinesis, the final stage of cell division[1]. This specific activity points towards a potential mechanism of action centered on cell cycle control.

In contrast to its specific in vitro activity in yeast, preliminary in vivo screenings have shown 11-O-Methylpseurotin A to be inactive in a larval zebrafish model designed to assess antiseizure activity[1]. Comprehensive data regarding a broad-spectrum antifungal or cytotoxic activity profile is not extensively documented in peer-reviewed literature, which distinguishes it from some of its more studied parent compounds like Pseurotin A[2]. While related pseurotins have demonstrated anti-inflammatory and anti-cancer properties, these have not yet been substantively reported for 11-O-Methylpseurotin A.

Quantitative Data Presentation

Publicly available quantitative data, such as Minimum Inhibitory Concentration (MIC) or half-maximal inhibitory concentration (IC50) values for the activity of 11-O-Methylpseurotin A against the Saccharomyces cerevisiae hof1Δ strain, are limited in the current literature. The primary reports characterize the activity as "selective inhibition" without providing specific potency metrics.

Compound	Assay	Organism/Model	Result
11-O-Methylpseurotin A	Selective Inhibition / Survival Assay	Saccharomyces cerevisiae (hof1Δ strain)	Selectively inhibits growth and decreases survival[2][]. Quantitative data (e.g., MIC, IC50) is not publicly available.
11-O-Methylpseurotin A	Antiseizure Activity	Larval Zebrafish (Pentylenetetrazole-induced seizure model)	Inactive at tested concentrations[1].

Signaling Pathways

The Hof1-Mediated Cytokinesis Pathway in S. cerevisiae

The most well-defined pathway associated with 11-O-Methylpseurotin A's activity is the Hof1-mediated regulation of cytokinesis in budding yeast. Hof1 is an F-BAR domain-containing protein that plays a pivotal role in coordinating the contraction of the actomyosin (B1167339) ring with the formation of the primary septum, which ultimately divides the mother and daughter cells.

Hof1's function involves a complex interplay with several other key proteins at the bud neck:

• Septins: A family of GTP-binding proteins that form a ring at the bud neck and serve as a scaffold for many proteins involved in cytokinesis. Hof1 localization to the bud neck is dependent on septins.

• Myo1: The type-II myosin heavy chain, a core component of the contractile actomyosin ring.

• Chs2 (Chitin Synthase 2): The enzyme responsible for synthesizing the primary septum. Hof1 is thought to help couple actomyosin ring constriction to the activity of Chs2.

The selective lethality of 11-O-Methylpseurotin A in a hof1Δ strain suggests that the compound may target a parallel or redundant pathway that becomes essential for survival when Hof1 is absent. In the absence of Hof1, the cell becomes hypersensitive to the inhibitory effects of the compound on this alternative pathway, leading to failed cytokinesis and cell death.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Role of 11-O-Methylpseurotin A in Cytokinesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-O-Methylpseurotin A, a fungal metabolite derived from Aspergillus fumigatus, has emerged as a molecule of interest in the study of cell division, specifically cytokinesis. Its mechanism of action is centered on the selective inhibition of yeast strains deficient in the HOF1 gene, a key regulator of cytokinesis in Saccharomyces cerevisiae. This technical guide provides an in-depth analysis of the role of 11-O-Methylpseurotin A in cytokinesis, detailing its mechanism of action, the function of its target-related protein Hof1, and the experimental approaches used to identify its activity. This document is intended to serve as a comprehensive resource for researchers in cell biology and drug development.

Introduction to 11-O-Methylpseurotin A and its Connection to Cytokinesis

11-O-Methylpseurotin A is a mixed polyketide synthase-nonribosomal peptide synthetase (PKS/NRPS) natural product.[1] Its significance in the field of cell cycle research was established through a synthetic lethality screen, which revealed its potent and selective inhibitory effect on Saccharomyces cerevisiae strains harboring a deletion of the HOF1 gene (hof1Δ).[1] Hof1 is a well-characterized protein essential for proper cytokinesis, the final stage of cell division where the cytoplasm of a single eukaryotic cell is divided to form two daughter cells.[2] The selective activity of 11-O-Methylpseurotin A against hof1Δ mutants strongly suggests that its mechanism of action is intricately linked to the molecular events governed by Hof1 during cytokinesis.

Mechanism of Action: Targeting the Hof1 Pathway

The primary mode of action of 11-O-Methylpseurotin A is its synthetic lethal interaction with the deletion of the HOF1 gene. Synthetic lethality occurs when the combination of two genetic mutations (in this case, a gene deletion and a compound-induced inhibition of a parallel pathway) leads to cell death, while either event alone is viable. This suggests that 11-O-Methylpseurotin A likely inhibits a cellular process that runs in parallel to the function of Hof1, and the cell can only compensate for the loss of one of these pathways at a time.

The Role of Hof1 in Cytokinesis

To understand the impact of 11-O-Methylpseurotin A, it is crucial to understand the function of its genetic interaction partner, Hof1. Hof1 is a member of the F-BAR protein family and plays a critical role in coordinating the contraction of the actomyosin (B1167339) ring with the formation of the primary septum.[3]

Key functions of Hof1 in S. cerevisiae cytokinesis include:

• Localization to the Bud Neck: Hof1 localizes to the site of cell division, the bud neck, in a biphasic manner, first on the mother side and then on the daughter side of the neck.[2]

• Interaction with Key Cytokinetic Proteins: Hof1 interacts with septins, components of the scaffold at the bud neck, and with Myo1, the heavy chain of myosin-II, which is a core component of the contractile actomyosin ring.[2][3]

• Coupling of Actomyosin Ring Contraction and Septum Formation: It is proposed that Hof1 acts as an adaptor molecule, linking the contraction of the actomyosin ring to the synthesis of the primary septum, ensuring these two processes are spatially and temporally coordinated.[2][3]

• Regulation by Degradation: The timely degradation of Hof1 at the end of mitosis is crucial for efficient actomyosin ring contraction and cell separation.[4]

The diagram below illustrates the central role of Hof1 in coordinating these critical events during yeast cytokinesis.

Caption: Simplified signaling pathway of Hof1 in yeast cytokinesis.

Postulated Mechanism of 11-O-Methylpseurotin A

Given that 11-O-Methylpseurotin A is synthetically lethal with hof1Δ, it is hypothesized to inhibit a pathway that becomes essential for survival when Hof1 is absent. This could involve a compensatory mechanism for septum formation or actomyosin ring stability. The absence of Hof1 already compromises the coordination of these processes, and the additional insult by 11-O-Methylpseurotin A on a parallel pathway leads to catastrophic failure in cytokinesis and subsequent cell death.

The experimental workflow for identifying such a compound is depicted below.

Caption: Experimental workflow for the synthetic lethality screen.

Quantitative Data

While the seminal study by Boot et al. (2007) qualitatively describes the selective inhibition of the hof1Δ strain by 11-O-Methylpseurotin A, specific quantitative data such as IC50 values or a direct comparison of inhibition zone diameters from the primary screen are not publicly available in tabulated form. The table below is a template for how such data would be presented.

Compound	Strain	Assay Type	Endpoint	Value	Reference
11-O-Methylpseurotin A	S. cerevisiae (Wild-Type)	Yeast Halo Assay	Inhibition Zone	Data not available	[1]
11-O-Methylpseurotin A	S. cerevisiae (hof1Δ)	Yeast Halo Assay	Inhibition Zone	Selectively Inhibited	[1]
Pseurotin A	S. cerevisiae (Wild-Type & Mutant)	Yeast Halo Assay	Inhibition Zone	Inactive	[1]

Experimental Protocols

The identification of 11-O-Methylpseurotin A's activity was achieved through a yeast halo assay, a common method for screening for antifungal compounds and for synthetic lethality.

General Protocol for Yeast Halo Assay in a Synthetic Lethality Screen

This protocol is a generalized representation based on standard yeast screening methodologies.

1. Preparation of Yeast Strains:

• Culture wild-type and hof1Δ strains of Saccharomyces cerevisiae in appropriate liquid media (e.g., YPD) overnight at 30°C with shaking.
• Dilute the overnight cultures to a standardized optical density (e.g., OD600 of 0.1) in fresh media.

2. Preparation of Assay Plates:

• Prepare solid agar (B569324) plates with a suitable medium (e.g., YPD agar).
• Spread a lawn of the diluted yeast culture (either wild-type or hof1Δ) evenly across the surface of the agar plates. Allow the plates to dry.

3. Compound Application:

• Dissolve 11-O-Methylpseurotin A and control compounds in a suitable solvent (e.g., DMSO).
• Impregnate sterile filter paper discs with a defined amount of the compound solution.
• Place the discs onto the surface of the yeast-seeded agar plates.

4. Incubation and Observation:

• Incubate the plates at 30°C for 24-48 hours.
• Observe the formation of a "halo," or a clear zone of growth inhibition, around the filter discs.

5. Data Analysis:

• Measure the diameter of the inhibition zones.
• A compound is considered a synthetic lethal hit if it produces a significantly larger halo on the plate with the mutant strain compared to the wild-type strain, or a halo only on the mutant plate.

Conclusion and Future Directions

11-O-Methylpseurotin A represents a valuable chemical tool for dissecting the intricate process of cytokinesis. Its selective inhibition of hof1Δ yeast strains underscores the potential for identifying compounds that target specific vulnerabilities in cell division. Future research should focus on elucidating the precise molecular target of 11-O-Methylpseurotin A. Identifying this target will not only provide deeper insights into the compensatory pathways involved in cytokinesis but could also open avenues for the development of novel antifungal or even anticancer therapeutics that exploit synthetic lethal interactions. Further studies to obtain quantitative data, such as IC50 values for both wild-type and hof1Δ strains, are essential for a more complete understanding of its potency and selectivity.

References

• 1. Pinpointing pseurotins from a marine-derived Aspergillus as tools for chemical genetics using a synthetic lethality yeast screen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Accelerating the discovery of biologically active small molecules using a high-throughput yeast halo assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A High-Throughput Yeast Halo Assay for Bioactive Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 11-O-Methylpseurotin A: A Technical Guide for Researchers

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

CAS Number: 956904-34-0

Molecular Formula: C₂₃H₂₇NO₈[1]

Molecular Weight: 445.46 g/mol [1]

Executive Summary

11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin (B1257602) family of natural products, compounds of mixed polyketide synthase–nonribosomal peptide synthetase (PKS/NRPS) origin.[2][3] While research on this specific analog is in its nascent stages, preliminary data reveals a selective inhibitory activity against a Hof1 deletion strain of Saccharomyces cerevisiae, suggesting a potential mechanism of action related to cell cycle control and cytokinesis.[2][4][5] This technical guide provides a comprehensive overview of the current knowledge on 11-O-Methylpseurotin A, drawing comparative insights from its well-studied parent compound, Pseurotin A, to illuminate its potential therapeutic applications and guide future research endeavors.

Physicochemical Properties and Biological Activity

Quantitative data for 11-O-Methylpseurotin A is limited in publicly available literature. The following tables summarize the known data for 11-O-Methylpseurotin A and the more extensively characterized Pseurotin A to provide a comparative reference for experimental design.

Table 1: Physicochemical Properties

Compound	CAS Number	Molecular Formula	Molar Mass ( g/mol )
11-O-Methylpseurotin A	956904-34-0	C₂₃H₂₇NO₈	445.46[1]
Pseurotin A	58523-30-1	C₂₂H₂₅NO₈	431.441[6]

Table 2: In Vitro Biological Activity

Compound	Target Organism/Cell Line	Assay	Result
11-O-Methylpseurotin A	Saccharomyces cerevisiae (Hof1 deletion strain)	Growth Inhibition	Selectively inhibits growth[2][4][5]
Pseurotin A	HepG2 (Human Hepatocellular Carcinoma)	SRB Assay	IC₅₀: 22.2 µg/mL (as part of n-Butanol extract)[7]
Pseurotin A	HepG2 (Human Hepatocellular Carcinoma)	PCSK9 Secretion Inhibition	IC₅₀: 1.2 µM[7]
Pseurotin D	MCF-7 (Human Breast Cancer)	Not Specified	IC₅₀: 15.6 µM[7]

Table 3: In Vivo Biological Activity

Compound	Animal Model	Condition	Key Findings
11-O-Methylpseurotin A	Larval Zebrafish	Pentylenetetrazole (PTZ)-induced seizures	Inactive in preventing seizure activity[4]
Pseurotin A	Ovariectomized (OVX) Mouse	Osteoporosis	Prevented bone loss and reduced the number of osteoclasts[4]
Pseurotin A	Rat	Hepatocellular Carcinoma	Exerted an anti-hepatocarcinogenic effect[4]
Pseurotin D	Mouse	Ovalbumin-induced footpad edema	Decreased paw swelling and production of pro-inflammatory cytokines[4]

Mechanism of Action and Signaling Pathways

The primary reported biological activity of 11-O-Methylpseurotin A is its selective inhibition of a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene.[4][5] Hof1 is a protein crucial for cytokinesis, specifically in regulating the actomyosin (B1167339) ring dynamics and septum formation during cell division.[5] This suggests that 11-O-Methylpseurotin A may exert its effects by interfering with cell cycle progression.

While the direct molecular targets of 11-O-Methylpseurotin A are yet to be fully elucidated, the broader pseurotin family is known to modulate key signaling pathways. Pseurotin A and D have demonstrated anti-inflammatory effects through the inhibition of the JAK/STAT and NF-κB signaling pathways, specifically by inhibiting the phosphorylation of STAT3.[8] Given the structural similarity, it is plausible that 11-O-Methylpseurotin A may also interact with these pathways.

Postulated mechanism of 11-O-Methylpseurotin A in yeast.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Elucidation of Pseurotin Biosynthetic Pathway Points to Trans-Acting C-Methyltransferase and Source of Chemical Diversity Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Pseurotin A - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Unveiling the Molecular Profile and Biological Activity of 11-O-Methylpseurotin A: A Technical Guide

For Immediate Release

This technical guide provides an in-depth overview of 11-O-Methylpseurotin A, a fungal metabolite of interest to researchers, scientists, and drug development professionals. This document details its physicochemical properties, biological activity, and the experimental methodologies used to characterize its function.

Core Molecular Data

11-O-Methylpseurotin A is a natural product with a defined molecular structure and weight, crucial for a range of experimental applications from stock solution preparation to bioinformatics modeling.

Property	Value	Citation
Molecular Formula	C₂₃H₂₇NO₈	[1][2]
Molecular Weight	445.46 g/mol	[1][2]
CAS Number	956904-34-0	[2]

Biological Activity and Mechanism of Action

The primary characterized biological activity of 11-O-Methylpseurotin A is its selective inhibition of Saccharomyces cerevisiae strains harboring a deletion of the HOF1 gene. Hof1 is a crucial protein involved in the regulation of cytokinesis, the final stage of cell division. It plays a role in the proper functioning of the actomyosin (B1167339) ring, a structure essential for cell separation. The selective inhibition of the hof1Δ strain suggests that 11-O-Methylpseurotin A's mechanism of action is intrinsically linked to the cellular processes governed by Hof1.

While the direct signaling pathway targeted by 11-O-Methylpseurotin A is still under investigation, its synthetic lethal relationship with the HOF1 deletion points towards a disruption of a parallel or redundant pathway essential for cytokinesis in the absence of Hof1. Pseurotin A and D, compounds structurally related to 11-O-Methylpseurotin A, have been shown to modulate the JAK/STAT and NF-κB signaling pathways. It is plausible that 11-O-Methylpseurotin A may interact with similar or related pathways that become critical for survival when Hof1 function is absent.

The degradation of the Hof1 protein is a naturally regulated process mediated by the SCF-Grr1 ubiquitin ligase complex, which is essential for the timely contraction of the actomyosin ring. The activity of 11-O-Methylpseurotin A in a hof1Δ background suggests it may target a compensatory mechanism that yeast cells rely on for cytokinesis in the absence of Hof1.

Proposed signaling interaction of 11-O-Methylpseurotin A in a hof1Δ yeast strain.

Experimental Protocols

The identification of 11-O-Methylpseurotin A's selective activity was likely achieved through a synthetic lethality screen. The following outlines a generalized workflow for such a screen and a method for determining the minimum inhibitory concentration.

Synthetic Lethality Screening in S. cerevisiae

A synthetic lethal screen is a powerful genetic tool used to identify genes that become essential for survival only when another specific gene is mutated or deleted. In the context of 11-O-Methylpseurotin A, this screen would identify its inhibitory effect specifically in a yeast strain lacking the HOF1 gene.

Generalized workflow for a synthetic lethality screen with 11-O-Methylpseurotin A.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a standard procedure to quantify the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• 11-O-Methylpseurotin A

• Dimethyl sulfoxide (B87167) (DMSO)

• Saccharomyces cerevisiae strains (Wild-Type and hof1Δ)

• Appropriate liquid growth medium (e.g., YPD)

• Sterile 96-well microtiter plates

• Spectrophotometer or plate reader

Procedure:

• Stock Solution Preparation: Dissolve 11-O-Methylpseurotin A in DMSO to create a high-concentration stock solution.

• Yeast Culture Preparation: Grow overnight cultures of both wild-type and hof1Δ yeast strains in the appropriate liquid medium.

• Inoculum Preparation: Dilute the overnight cultures to a standardized cell density.

• Serial Dilution: Perform a two-fold serial dilution of the 11-O-Methylpseurotin A stock solution across the wells of a 96-well plate using the liquid growth medium.

• Inoculation: Add the diluted yeast inoculum to each well. Include positive (no compound) and negative (no yeast) controls.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 30°C) for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of 11-O-Methylpseurotin A at which no visible growth of the yeast is observed. This can be assessed visually or by measuring the optical density at 600 nm (OD₆₀₀).

Conclusion

11-O-Methylpseurotin A presents a compelling case for further investigation due to its specific biological activity against a yeast strain with a compromised cytokinesis pathway. The data and protocols outlined in this guide provide a foundational resource for researchers aiming to explore its therapeutic potential and to elucidate its precise molecular mechanism of action. Future studies should focus on identifying the direct molecular target of 11-O-Methylpseurotin A and exploring its activity in other model systems.

References

• 1. benchchem.com [benchchem.com]
• 2. Degradation of Hof1 by SCFGrr1 is important for actomyosin contraction during cytokinesis in yeast | The EMBO Journal [link.springer.com]

Preclinical Profile of 11-O-Methylpseurotin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin (B1257602) family of natural products. While preclinical research on this specific compound is in its early stages, it has demonstrated a notable in vitro biological activity through the selective inhibition of a Hof1 deletion strain of Saccharomyces cerevisiae. Hof1 is a crucial protein involved in the regulation of mitosis and cytokinesis, suggesting a potential mechanism of action for 11-O-Methylpseurotin A related to cell cycle control. However, comprehensive in vivo efficacy studies are limited. To provide a broader context for its potential therapeutic applications, this guide incorporates preclinical data from its close structural analogs, Pseurotin A and Pseurotin D. These related compounds have shown promising anti-inflammatory, anti-cancer, and anti-osteoporotic activities in various preclinical models. This document serves as an in-depth technical resource, summarizing the available quantitative data, detailing experimental protocols, and visualizing key biological pathways to support further research and development of 11-O-Methylpseurotin A and related compounds.

Quantitative Data Summary

The following tables provide a summary of the available quantitative data for 11-O-Methylpseurotin A and its analogs, Pseurotin A and Pseurotin D, from various preclinical studies. Due to the limited publicly available in vivo efficacy data for 11-O-Methylpseurotin A, data from its closely related analogs are included for a comprehensive overview.

Table 1: In Vitro Biological Activity

Compound	Assay	Organism/Cell Line	Key Findings
11-O-Methylpseurotin A	Selective Inhibition	Saccharomyces cerevisiae (hof1Δ strain)	Selectively inhibits the growth of the Hof1 deletion strain.
Pseurotin A	Osteoclastogenesis Inhibition	Murine Bone Marrow Macrophages (BMMs)	Dose-dependently inhibited osteoclast formation at 5 and 10 μM.[1]
Anti-inflammatory Activity	RAW 264.7 Macrophages	Significantly inhibited proliferation at concentrations up to 50 μM.[2]
Pseurotin D	Anti-inflammatory Activity	RAW 264.7 Macrophages	Significantly inhibited proliferation at concentrations up to 50 μM.[2]

Table 2: In Vivo Efficacy

Compound	Animal Model	Condition	Dosing Regimen	Key Findings
11-O-Methylpseurotin A	Larval Zebrafish	Pentylenetetrazole (PTZ)-induced seizures	Not specified	Inactive in preventing seizure activity.
Pseurotin A	Ovariectomized (OVX) Mouse	Osteoporosis	5 mg/kg, intraperitoneally, every 2 days for 6 weeks.[1]	Prevented bone loss and reduced the number of osteoclasts.[1]
Pseurotin D	Mouse	Ovalbumin-induced footpad edema	Not specified	Decreased paw swelling and production of pro-inflammatory cytokines.

Experimental Protocols

In Vitro Assay: Selective Inhibition of Saccharomyces cerevisiae hof1Δ Strain

• Objective: To assess the selective inhibitory activity of 11-O-Methylpseurotin A on the growth of a Hof1 deletion mutant strain of Saccharomyces cerevisiae.

• Yeast Strains: A wild-type S. cerevisiae strain and a strain with a homozygous deletion of the HOF1 gene (hof1Δ) are used.

• Culture Conditions: Yeast strains are cultured in standard yeast extract-peptone-dextrose (YPD) medium at 30°C.

• Assay Procedure:

  • Prepare a stock solution of 11-O-Methylpseurotin A in a suitable solvent (e.g., DMSO).

  • In a 96-well microplate, add serial dilutions of 11-O-Methylpseurotin A to YPD medium.

  • Inoculate the wells with a standardized suspension of either the wild-type or the hof1Δ yeast strain.

  • Include solvent controls (medium with DMSO) and no-treatment controls.

  • Incubate the plates at 30°C with shaking.

  • Monitor yeast growth over time by measuring the optical density at 600 nm (OD600) using a microplate reader.

• Data Analysis: Compare the growth curves of the wild-type and hof1Δ strains in the presence of varying concentrations of 11-O-Methylpseurotin A. Selective inhibition is determined by a significant reduction in the growth of the hof1Δ strain compared to the wild-type strain.

In Vivo Assay: Ovariectomized (OVX) Mouse Model of Osteoporosis (for Pseurotin A)

• Objective: To evaluate the in vivo efficacy of Pseurotin A in preventing estrogen deficiency-induced bone loss.[1]

• Animal Model: Female C57BL/6 mice (11 weeks old).[1]

• Experimental Groups:

  • Sham-operated group + vehicle control.

  • Ovariectomized (OVX) group + vehicle control.

  • OVX group + Pseurotin A (5 mg/kg).[1]

• Surgical Procedure:

  • Anesthetize the mice using an appropriate anesthetic (e.g., ketamine/xylazine cocktail).

  • For the OVX groups, perform bilateral ovariectomy through a midline dorsal skin incision.[3]

  • For the sham group, expose the ovaries without removing them.

  • Suture the incisions and provide post-operative care, including analgesics.

• Dosing Regimen:

  • Starting from the day of surgery, administer Pseurotin A (5 mg/kg) or vehicle intraperitoneally every 2 days for 6 weeks.[1]

• Endpoint Analysis:

  • At the end of the treatment period, euthanize the mice.

  • Collect femurs for micro-computed tomography (micro-CT) analysis to determine bone mineral density, bone volume fraction, and trabecular microarchitecture.

  • Perform histological analysis of bone sections, including tartrate-resistant acid phosphatase (TRAP) staining to identify and quantify osteoclasts.[1]

• Data Analysis: Compare the bone parameters and osteoclast numbers between the different experimental groups to assess the protective effect of Pseurotin A against OVX-induced bone loss.

Signaling Pathways and Experimental Workflows

Postulated inhibition of Hof1-mediated cytokinesis by 11-O-Methylpseurotin A.

Inhibition of JAK/STAT and NF-κB signaling pathways by Pseurotins A and D.

General experimental workflow for in vivo preclinical studies.

Conclusion and Future Directions

11-O-Methylpseurotin A presents an interesting pharmacological profile due to its selective inhibition of a yeast strain deficient in the Hof1 protein, pointing towards a potential role in cell cycle regulation. However, the current body of preclinical data is not sufficient to fully elucidate its therapeutic potential. The promising in vivo activities of its analogs, Pseurotin A and Pseurotin D, in models of osteoporosis and inflammation, respectively, provide a strong rationale for further investigation of 11-O-Methylpseurotin A.

Future research should focus on several key areas:

• Quantitative In Vitro Studies: Determining the IC50 of 11-O-Methylpseurotin A against the hof1Δ yeast strain and exploring its effects on a panel of mammalian cancer cell lines to understand its potency and selectivity.

• Mechanism of Action Studies: Investigating the precise molecular target of 11-O-Methylpseurotin A and its impact on cell cycle progression and cytokinesis in mammalian cells.

• In Vivo Efficacy Studies: Evaluating the efficacy of 11-O-Methylpseurotin A in relevant animal models, guided by the findings from in vitro studies. This could include models of cancer and inflammatory diseases.

• Pharmacokinetic and Toxicological Profiling: A comprehensive assessment of the absorption, distribution, metabolism, excretion (ADME), and toxicity of 11-O-Methylpseurotin A is essential for its development as a potential therapeutic agent.

References

• 1. Pseurotin A Inhibits Osteoclastogenesis and Prevents Ovariectomized-Induced Bone Loss by Suppressing Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural pseurotins inhibit proliferation and inflammatory responses through the inactivation of STAT signaling pathways in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rodent models of osteoporosis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 11-O-Methylpseurotin A

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the experimental use of 11-O-Methylpseurotin A, a fungal metabolite belonging to the pseurotin (B1257602) family of natural products. It includes summaries of its biological activities, detailed experimental protocols, and important considerations for its handling and storage.

I. Introduction

11-O-Methylpseurotin A is a fungal metabolite produced by species such as Aspergillus fumigatus and Sporothrix sp.[1][] It is a derivative of Pseurotin A, biosynthesized through a mixed polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) pathway.[1][3][4] While structurally similar to other pseurotins with demonstrated anti-inflammatory and anti-cancer potential, 11-O-Methylpseurotin A exhibits a distinct and selective biological activity profile.[5]

II. Biological Activity and Data

The primary reported biological activity of 11-O-Methylpseurotin A is its selective inhibition of a Hof1 deletion strain of Saccharomyces cerevisiae.[3][5][6] The Hof1 protein is a key regulator of cytokinesis, specifically in the coordination of actomyosin (B1167339) ring contraction and septum formation.[6] This selective activity suggests a potential mechanism of action related to cell cycle control.[5]

While in vitro activity is specific, in vivo efficacy appears limited based on available data. In a larval zebrafish model for pentylenetetrazole (PTZ)-induced seizures, 11-O-Methylpseurotin A was found to be inactive.[5] This contrasts with other pseurotin derivatives, as summarized in the table below.

Table 1: Comparative Efficacy of Pseurotin Derivatives [5]

Compound	Animal Model	Condition	Key Findings
11-O-Methylpseurotin A	Larval Zebrafish	Pentylenetetrazole (PTZ)-induced seizures	Inactive in preventing seizure activity.
Pseurotin A	Ovariectomized (OVX) Mouse	Osteoporosis	Prevented bone loss and reduced the number of osteoclasts.
Rat	Hepatocellular Carcinoma	Exerted an anti-hepatocarcinogenic effect.
Pseurotin D	Mouse	Ovalbumin-induced footpad edema	Decreased paw swelling and production of pro-inflammatory cytokines.

Table 2: Physicochemical and NMR Data for 11-O-Methylpseurotin A [][7]

Property	Value
Molecular Formula	C₂₃H₂₇NO₈
Molecular Weight	445.46 g/mol
Appearance	Solid Powder
Solubility	Soluble in DMSO, Ethanol, Methanol
Storage	Store at -20°C
¹³C NMR (Selected Shifts, ppm)	195.2 (Benzoyl-C=O), 135.9 (Benzoyl-C1''), 134.2 (13'), 133.5 (Benzoyl-C4''), 129.2 (Benzoyl-C2'',6''), 128.8 (Benzoyl-C3'',5''), 126.1 (12'), 82.1 (11'), 57.9 (11'-OCH₃), 20.8 (14'), 14.1 (15'), 9.8 (3-CH₃)
¹H NMR (Selected Shifts, ppm)	7.95 (d, 7.5, Benzoyl-H2'',6''), 7.65 (t, 7.5, Benzoyl-H4''), 7.50 (t, 7.5, Benzoyl-H3'',5''), 5.85 (dq, 15.5, 6.5, H-13'), 5.60 (dd, 15.5, 6.5, H-12'), 3.55 (dq, 8.5, 6.5, H-11'), 3.30 (s, 11'-OCH₃), 2.10 (m, H-14'), 2.05 (s, 3-CH₃), 0.95 (t, 7.5, H-15')
Note: NMR data is typically recorded in CDCl₃ or a similar deuterated solvent. The exact chemical shifts may vary slightly depending on the solvent and instrument used.[7]

III. Signaling Pathways

The biological activities of pseurotins are often attributed to their modulation of key signaling pathways, such as the STAT (Signal Transducer and Activator of Transcription) pathway, which is crucial for immune responses and cell growth.[5] For 11-O-Methylpseurotin A, the specific inhibitory action against the Saccharomyces cerevisiae hof1Δ strain points to an interaction with the Hof1 pathway, which is essential for cytokinesis.[5][6]

Caption: Postulated inhibition of Hof1-mediated processes in yeast by 11-O-Methylpseurotin A.

The proposed biosynthesis of 11-O-Methylpseurotin A involves a late-stage O-methylation of Pseurotin A.[1]

Caption: Proposed biosynthetic pathway of 11-O-Methylpseurotin A.

IV. Experimental Protocols

Due to its chemical nature, 11-O-Methylpseurotin A requires careful handling to prevent degradation.

• Hydrolysis: The γ-lactam ring is susceptible to hydrolysis under acidic or alkaline conditions.[6] Maintain aqueous solutions at a neutral pH (6.5-7.5) and prepare them fresh before use.[6]

• Oxidation: The complex structure may be sensitive to oxidation.[6] Handle the compound and its solutions under an inert atmosphere (e.g., nitrogen or argon) when possible.[6]

• Solubility: The compound has low aqueous solubility.[6] Prepare high-concentration stock solutions in an organic solvent like high-purity, anhydrous DMSO.[6][8] Minimize the final DMSO concentration in cell-based assays to <0.5%.[9]

• Storage: Store solid compound at -20°C.[] Aliquot stock solutions to avoid repeated freeze-thaw cycles.[6]

This protocol outlines the preparation of a 10 mM stock solution in DMSO.

Materials:

• 11-O-Methylpseurotin A (MW: 445.46 g/mol )

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer and/or sonicator

Procedure:

• Calculation:

  • To prepare a 10 mM stock solution, calculate the required mass of 11-O-Methylpseurotin A. For 1 mL of 10 mM stock, you will need:

  • Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 445.46 g/mol * (1000 mg / 1 g) = 4.45 mg

• Weighing:

  • Carefully weigh out the calculated amount of 11-O-Methylpseurotin A powder using an analytical balance.

• Dissolution:

  • Add the appropriate volume of anhydrous DMSO to the vial containing the compound.

  • Vortex thoroughly to dissolve the compound. Gentle sonication in a water bath can be used to aid dissolution, but avoid excessive heating.[6]

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C.

Working Solutions:

• Prepare working solutions by performing serial dilutions of the stock solution in the appropriate cell culture medium or buffer immediately before use.

• Ensure the final concentration of DMSO is compatible with your experimental system (typically <0.5%).[9]

This protocol assesses the potential cytotoxicity of 11-O-Methylpseurotin A.

Materials:

• Cells (e.g., RAW 264.7 macrophages)

• 96-well cell culture plates

• Complete cell culture medium

• 11-O-Methylpseurotin A stock solution (in DMSO)

• Positive control for cytotoxicity (e.g., doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Plate reader (570 nm absorbance)

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a pre-optimized density (e.g., 5 x 10⁴ cells/well) and allow them to adhere overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of 11-O-Methylpseurotin A in fresh culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the various concentrations of the compound.

  • Include wells for vehicle control (medium with the same final concentration of DMSO) and a positive control.

• Incubation:

  • Incubate the plate for 24-48 hours.

• MTT Addition:

  • Add 10-20 µL of MTT solution (final concentration 0.5 mg/mL) to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100-150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measurement:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Caption: General workflow for the MTT cytotoxicity assay.

This protocol is for screening the anti-inflammatory effects of 11-O-Methylpseurotin A.

Materials:

• RAW 264.7 macrophages

• 96-well cell culture plates

• Complete cell culture medium

• 11-O-Methylpseurotin A stock solution (in DMSO)

• Lipopolysaccharide (LPS)

• Commercial ELISA kit for TNF-α and/or IL-6

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Pre-treatment:

  • Remove the culture medium and replace it with fresh medium containing various concentrations of 11-O-Methylpseurotin A or vehicle control (DMSO).

  • Incubate for 1-2 hours.

• Stimulation:

  • Add LPS to a final concentration of 100 ng/mL to all wells except the negative control.

• Incubation:

  • Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection:

  • Centrifuge the plate at a low speed (e.g., 300 x g for 5 minutes) to pellet any detached cells.

  • Carefully collect the supernatant for cytokine analysis.

• Cytokine Quantification:

  • Measure the concentration of TNF-α and/or IL-6 in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

This protocol provides a framework for assessing the stability of 11-O-Methylpseurotin A.

Materials:

• 11-O-Methylpseurotin A solution at a known concentration

• HPLC system with a UV or Mass Spectrometry (MS) detector

• C18 reverse-phase HPLC column

• Appropriate mobile phase (e.g., acetonitrile (B52724) and water gradient)

• Incubator, water bath, or light chamber for stress conditions

Procedure:

• Initial Analysis (Time Zero):

  • Inject a sample of the freshly prepared 11-O-Methylpseurotin A solution onto the HPLC system.

  • Obtain the chromatogram and record the peak area of the intact compound.

• Stress Conditions:

  • Subject aliquots of the solution to the desired stress conditions (e.g., specific pH, temperature, or light exposure).

• Time-Point Analysis:

  • At various time points, withdraw samples, and if necessary, neutralize or stop the degradation process.

  • Analyze the samples by HPLC under the same conditions as the initial analysis.

• Data Analysis:

  • Compare the peak area of 11-O-Methylpseurotin A at each time point to the time-zero sample.

  • Plot the percentage of the remaining compound versus time to determine the degradation kinetics.

Caption: Generalized workflow for the isolation of 11-O-Methylpseurotin A from fungal culture.[1]

References

• 1. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Elucidation of Pseurotin Biosynthetic Pathway Points to Trans-Acting C-Methyltransferase and Source of Chemical Diversity Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 11-O-methylpseurotin A | Benchchem [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Preparing 11-O-Methylpseurotin A Stock Solution: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin (B1257602) family of natural products, characterized by a unique spirocyclic γ-lactam core.[1] Isolated from various fungal species, including Aspergillus fumigatus, it has garnered scientific interest for its selective biological activity.[2][3] Notably, 11-O-Methylpseurotin A has been shown to selectively inhibit a Hof1 deletion strain of Saccharomyces cerevisiae, suggesting a potential mechanism of action related to the regulation of cytokinesis.[4][5] The Hof1 protein is a key regulator of actomyosin (B1167339) ring dynamics and septum formation during cell division in yeast.[4]

The proper preparation of stock solutions is a critical and foundational step in experimental workflows to ensure the accuracy, reproducibility, and reliability of in vitro and in vivo studies. This document provides a detailed protocol for the preparation, storage, and handling of 11-O-Methylpseurotin A stock solutions to maintain its stability and integrity.

Physicochemical Properties and Data Presentation

A thorough understanding of the physicochemical properties of 11-O-Methylpseurotin A is essential for its correct handling and use in experiments.

Property	Value	Reference(s)
Molecular Formula	C₂₃H₂₇NO₈	[2]
Molecular Weight	445.47 g/mol	[2]
Appearance	White to off-white solid	[2]
CAS Number	956904-34-0	[2]
Solubility	Soluble in Dimethyl Sulfoxide (DMSO), Ethanol, and Methanol.[2][6] Limited solubility in water.[1]	[1][2][6]
Purity	>95.0% by HPLC	[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 11-O-Methylpseurotin A in high-purity, anhydrous DMSO. This concentration is a common starting point for serial dilutions to obtain working concentrations for various assays.

Materials and Equipment:

• 11-O-Methylpseurotin A (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous (≥99.7% purity)

• Analytical balance

• Laminar flow hood

• Vortex mixer

• Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

• Calibrated pipettes and sterile, nuclease-free tips

• Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

• Calculation of Mass: To prepare a desired volume of a 10 mM stock solution, calculate the required mass of 11-O-Methylpseurotin A using the following formula:

  Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000

  Example for 1 mL of 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 445.47 g/mol / 1000 = 4.45 mg

• Preparation: Don appropriate PPE and perform all subsequent steps in a laminar flow hood to ensure sterility.

• Weighing: Carefully weigh the calculated mass of 11-O-Methylpseurotin A powder using an analytical balance and transfer it to a sterile microcentrifuge tube.

• Solvent Addition: Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the compound.

• Dissolution: Vortex the tube for 1-2 minutes until the solid is completely dissolved. Visually inspect the solution to ensure no particulate matter is present. Gentle warming in a 37°C water bath or sonication can be used to aid dissolution if necessary, but care should be taken to avoid excessive heating.[1][6]

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can lead to degradation, aliquot the stock solution into smaller, single-use volumes in cryogenic vials.[1] Store the aliquots at -80°C for long-term storage (up to 6 months).[1] For short-term use, stock solutions may be stored at 4°C for up to 2 weeks.[1] The solid powder should be stored at -20°C, protected from light and moisture.[1][2]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

For cell-based assays, the high-concentration stock solution must be diluted to the final working concentration in the appropriate cell culture medium. It is crucial to maintain a low final concentration of the organic solvent (e.g., DMSO) in the culture medium to avoid solvent-induced cytotoxicity (typically ≤ 0.1%).[1]

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the 10 mM 11-O-Methylpseurotin A stock solution at room temperature.

• Serial Dilution: It is recommended to perform serial dilutions to achieve the final desired concentration accurately.

  Example for preparing a 10 µM working solution: a. Intermediate Dilution: First, dilute the 10 mM stock solution 1:100 in sterile cell culture medium to obtain a 100 µM intermediate solution. b. Final Dilution: Further dilute the 100 µM intermediate solution 1:10 in sterile cell culture medium to achieve the final 10 µM working concentration.

• Vehicle Control: Always prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of 11-O-Methylpseurotin A used in the experiment.

• Fresh Preparation: Prepare working solutions fresh from a frozen stock for each experiment to ensure compound integrity.[1]

Mandatory Visualizations

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing 11-O-Methylpseurotin A stock solution.

Postulated Signaling Pathway Inhibition in Saccharomyces cerevisiae

11-O-Methylpseurotin A selectively inhibits a Hof1 deletion strain of S. cerevisiae. Hof1 is a key protein in cytokinesis, the final stage of cell division. It plays a crucial role in coordinating the contraction of the actomyosin ring with the formation of the primary septum, which divides the mother and daughter cells.

The diagram below illustrates a simplified model of the key events in yeast cytokinesis and the postulated point of interference by 11-O-Methylpseurotin A, which becomes particularly effective in the absence of Hof1.

Caption: Postulated inhibition of cytokinesis in a hof1Δ yeast strain.

Stability and Quality Control

The stability of 11-O-Methylpseurotin A is critical for obtaining reliable experimental results. The γ-lactam ring in its spirocyclic core is susceptible to hydrolysis under acidic or alkaline conditions.[1] The complex structure may also be sensitive to oxidation.[1]

Recommendations for Maintaining Stability:

• pH: Maintain aqueous solutions within a neutral pH range (6.5-7.5) using a suitable buffer system.[1]

• Atmosphere: When possible, handle the compound and its solutions under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents to minimize oxidation.[1]

• Solvent: Use high-purity, anhydrous DMSO for stock solutions to prevent solvent-mediated degradation.[1]

• Quality Control: The stability of 11-O-Methylpseurotin A in an experimental setup can be monitored using High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry detector.[1] This allows for the separation and quantification of the intact compound from potential degradation products.

Applications in Research

While research on 11-O-Methylpseurotin A is ongoing, its known selective activity against the hof1Δ yeast strain makes it a valuable tool for studying cytokinesis.[4] Furthermore, based on the activities of related pseurotin compounds, it may be investigated for potential anti-inflammatory and anticancer properties.

Suggested Experimental Approaches:

• Saccharomyces cerevisiae Growth Inhibition Assays: To determine the minimum inhibitory concentration (MIC) against wild-type and hof1Δ yeast strains, broth microdilution or halo assays can be performed. Working concentrations for screening are often in the range of 1-100 µM, but should be determined empirically.

• Anticancer Activity: The effect on the viability and proliferation of cancer cell lines (e.g., HepG2, MCF-7) can be assessed using MTT or resazurin (B115843) assays. Based on data for Pseurotin A and D, initial dose-response experiments could explore concentrations ranging from 1 µM to 50 µM.[7]

• Anti-inflammatory Activity: The potential to inhibit the release of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in macrophage cell lines (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS) can be investigated. Working concentrations for initial screening could be in the range of 1-50 µM.

Note: For all novel applications, it is essential to perform dose-response studies to determine the optimal working concentration of 11-O-Methylpseurotin A for the specific cell line and assay being used.

References

• 1. Targeting and functional mechanisms of the cytokinesis‑related F‑BAR protein Hof1 during the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. molbiolcell.org [molbiolcell.org]
• 3. Phosphorylation of the F-BAR protein Hof1 drives septin ring splitting in budding yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 4. molbiolcell.org [molbiolcell.org]
• 5. benchchem.com [benchchem.com]
• 6. Roles of Hof1p, Bni1p, Bnr1p, and myo1p in cytokinesis in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for 11-O-Methylpseurotin A in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-O-Methylpseurotin A is a fungal metabolite and a derivative of Pseurotin A, a compound known for its diverse biological activities.[1] Pseurotins have attracted significant interest in the scientific community for their potential anti-inflammatory, anti-cancer, and bone-protective properties.[2] Structurally similar to its parent compound, 11-O-Methylpseurotin A is an intriguing molecule for investigation in various cell-based assays. The primary reported activity of 11-O-Methylpseurotin A is the selective inhibition of a Hof1 deletion strain in Saccharomyces cerevisiae, suggesting a potential role in cell cycle regulation and cytokinesis.[3][4] In mammalian cells, based on the activity of related pseurotins, it is hypothesized to modulate key signaling pathways such as JAK/STAT and NF-κB.[3]

These application notes provide detailed protocols and guidelines for utilizing 11-O-Methylpseurotin A in cell culture experiments, including cytotoxicity assessment, analysis of anti-inflammatory effects, and investigation of its mechanism of action.

Chemical Properties and Storage

Proper handling and storage of 11-O-Methylpseurotin A are crucial for maintaining its stability and ensuring reproducible experimental results.

Property	Recommendation
Solubility	Soluble in DMSO, ethanol, and methanol.[5]
Solvent for Stock Solutions	High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is recommended.[4][6]
Storage of Solid Compound	Store at -20°C in a dark, desiccated environment.[4][6]
Storage of Stock Solutions	Aliquot and store at -80°C to minimize freeze-thaw cycles.[4][6]
Stability	Susceptible to hydrolysis of its γ-lactam ring under acidic or alkaline conditions. May also be sensitive to oxidation.[4] It is advisable to prepare fresh working solutions from a frozen stock for each experiment and minimize the final DMSO concentration in cell culture media (ideally ≤ 0.1% to 0.5%).[3][6]

Data Presentation: Quantitative Data Summary

Direct quantitative data for 11-O-Methylpseurotin A in mammalian cell lines is limited in publicly available literature. The following table summarizes the reported in vitro efficacy of the parent compound, Pseurotin A, and a related analog, Pseurotin D. These values can serve as a valuable reference for designing dose-response experiments for 11-O-Methylpseurotin A.

Compound	Cell Line	Assay	IC50
Pseurotin A	HepG2 (Human Hepatocellular Carcinoma)	PCSK9 Secretion Inhibition	1.2 µM[2]
Pseurotin D	MCF-7 (Human Breast Cancer)	Cytotoxicity	15.6 µM[2]
n-Butanol extract of A. fumigatus (containing Pseurotin A)	HepG2 (Human Hepatocellular Carcinoma)	Sulforhodamine B (SRB)	22.2 µg/mL[2]

Experimental Protocols

Protocol 1: Assessment of Cytotoxicity using MTT Assay

This protocol is designed to determine the cytotoxic effects of 11-O-Methylpseurotin A on a given cell line.

Materials:

• Cell line of interest (e.g., RAW 264.7 macrophages, HepG2)

• Complete culture medium

• 11-O-Methylpseurotin A

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[3]

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl)[3]

• 96-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5 x 10⁴ cells/well for RAW 264.7) and allow them to adhere overnight.[3]

• Compound Treatment: Prepare serial dilutions of 11-O-Methylpseurotin A in complete culture medium. Remove the old medium from the cells and replace it with the medium containing various concentrations of the compound. Include a vehicle control (medium with the same final concentration of DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).[2][3]

• Incubation: Incubate the plate for 24 to 72 hours at 37°C in a 5% CO₂ incubator.[2][3]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.[3]

• Solubilization: Carefully remove the medium and add 100-200 µL of solubilization buffer to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Protocol 2: Evaluation of Anti-Inflammatory Activity (LPS-Induced Cytokine Release)

This protocol assesses the ability of 11-O-Methylpseurotin A to inhibit the release of pro-inflammatory cytokines from macrophages stimulated with lipopolysaccharide (LPS).

Materials:

• RAW 264.7 macrophages

• Complete culture medium

• 11-O-Methylpseurotin A

• Lipopolysaccharide (LPS)

• ELISA kits for TNF-α and/or IL-6

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.[3]

• Pre-treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of 11-O-Methylpseurotin A or a vehicle control. Incubate for 1-2 hours.[3]

• Stimulation: Add LPS to a final concentration of 100 ng/mL to all wells except for the negative control.[3]

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.[3]

• Supernatant Collection: Centrifuge the plate at a low speed to pellet any detached cells. Carefully collect the supernatant for cytokine analysis.[3]

• Cytokine Quantification: Measure the concentration of TNF-α and/or IL-6 in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.[3]

Protocol 3: Western Blot Analysis of Signaling Proteins

This protocol is for investigating the effect of 11-O-Methylpseurotin A on the phosphorylation status of key signaling proteins like STAT3 and the degradation of IκBα.

Materials:

• Cell line of interest

• 11-O-Methylpseurotin A

• Stimulant (e.g., LPS or a cytokine)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (e.g., anti-phospho-STAT3, anti-STAT3, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and transfer membranes

• Chemiluminescence substrate

Procedure:

• Cell Treatment: Seed cells and grow them to 70-80% confluency. Treat the cells with various concentrations of 11-O-Methylpseurotin A for a specified pre-treatment time, followed by stimulation to activate the desired pathway.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting: Denature equal amounts of protein, separate them by SDS-PAGE, and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with the appropriate primary antibodies overnight at 4°C. Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

Visualizations

Signaling Pathway of Pseurotin-like Compounds

Caption: Hypothesized inhibitory action of 11-O-Methylpseurotin A on NF-κB and JAK/STAT signaling pathways.

Experimental Workflow for In Vitro Characterization

Caption: General experimental workflow for the in vitro evaluation of 11-O-Methylpseurotin A.

References

• 1. Novel STAT3 phosphorylation inhibitors exhibit potent growth suppressive activity in pancreatic and breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations of Test Substances in Cell Culture and Their Prediction by an In Silico Mass Balance Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vitro Evaluation of 11-O-Methylpseurotin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin (B1257602) family of natural products, characterized by a unique heterospirocyclic γ-lactam structure. While research on this specific analog is emerging, the broader pseurotin class, particularly pseurotin A, has demonstrated a range of biological activities, including anti-inflammatory, anticancer, and bone-protective effects. These activities are often attributed to the modulation of key cellular signaling pathways such as JAK/STAT and NF-κB.

These application notes provide a comprehensive framework for the in vitro investigation of 11-O-Methylpseurotin A's biological activities. The protocols outlined below are designed to serve as a foundational guide for researchers to explore the therapeutic potential of this compound.

Data Presentation: Quantitative Data Summary

Direct quantitative efficacy data for 11-O-Methylpseurotin A is limited in publicly available literature. However, the following data for the parent compound, pseurotin A, and its other analogs can serve as a valuable reference for designing dose-response experiments.

Table 1: Cytotoxicity of Pseurotin Analogs

Compound	Cell Line	Assay	IC50
n-Butanol extract of A. fumigatus (containing pseurotin A)	HepG2 (Human Hepatocellular Carcinoma)	SRB	22.2 µg/mL[1]
Pseurotin A	HepG2 (Human Hepatocellular Carcinoma)	Not Specified (PCSK9 secretion inhibition)	1.2 µM[1]
Pseurotin D	MCF-7 (Human Breast Cancer)	Not Specified	15.6 µM[1]

Key In Vitro Assays & Experimental Protocols

Assessment of Cytotoxicity

A primary step in evaluating a new compound is to determine its cytotoxic profile. The MTT assay is a widely used colorimetric method to assess cell viability.

Protocol: MTT Cytotoxicity Assay

This protocol is designed to evaluate the potential cytotoxicity of 11-O-Methylpseurotin A against a selected cell line.

Materials:

• Cell line of interest (e.g., RAW 264.7 macrophages, HepG2)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 11-O-Methylpseurotin A

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well plates

• Phosphate-buffered saline (PBS)

• Vehicle control (e.g., DMSO)

• Positive control for cytotoxicity (e.g., doxorubicin)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-optimized density (e.g., 5 x 10^4 cells/well) and allow them to adhere overnight in a 37°C, 5% CO2 incubator.[2]

• Compound Treatment: The following day, remove the culture medium and replace it with fresh medium containing serial dilutions of 11-O-Methylpseurotin A. Include a vehicle control (ensure final DMSO concentration is <0.5%) and a positive control.[2]

• Incubation: Incubate the plate for a specified period (e.g., 24-48 hours).[2]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.[2]

• Solubilization: Carefully remove the medium and add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Experimental Workflow: MTT Assay

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: 11-O-Methylpseurotin A

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 11-O-Methylpseurotin A during experimental use. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to ensure the integrity and stability of your compound.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific issues that may arise during the handling and use of 11-O-Methylpseurotin A, which could lead to its degradation.

Issue	Potential Cause	Recommended Solution
Loss of compound activity in aqueous buffers	Hydrolysis: The γ-lactam ring within the spirocyclic core of 11-O-Methylpseurotin A is susceptible to hydrolysis, particularly under acidic or alkaline conditions.[1]	Maintain the pH of aqueous solutions within a neutral range (pH 6.5-7.5) using a suitable buffer system. Prepare fresh solutions before use and avoid long-term storage in aqueous media.[1]
Compound degradation upon exposure to air or in oxygenated media	Oxidation: The complex structure of 11-O-Methylpseurotin A contains moieties that may be sensitive to oxidation.[1]	When feasible, handle the compound and its solutions under an inert atmosphere (e.g., nitrogen or argon). Use degassed solvents and media. The addition of antioxidants may be considered if compatible with the experimental setup.[1]
Inconsistent results or loss of potency in cell-based assays	Solvent-mediated degradation or interaction: While dimethyl sulfoxide (B87167) (DMSO) is a common solvent, prolonged exposure or high concentrations can impact compound stability and cellular health.	Use high-purity, anhydrous DMSO for stock solutions. Minimize the final DMSO concentration in cell culture media (ideally ≤ 0.1%). Prepare working solutions fresh from a frozen stock for each experiment.[1]
Degradation of the compound during storage	Improper storage conditions: Temperature and light can significantly affect the stability of 11-O-Methylpseurotin A.[1]	Store the solid compound at -20°C in a desiccated, dark environment. Store stock solutions in DMSO at -80°C. To avoid repeated freeze-thaw cycles, aliquot stock solutions.[1]
Precipitation of the compound in aqueous solutions	Low aqueous solubility: 11-O-Methylpseurotin A is a hydrophobic molecule with limited solubility in water.	Prepare high-concentration stock solutions in an appropriate organic solvent like DMSO. For aqueous-based experiments, ensure the final concentration of the organic solvent is low enough to not affect the experimental system while maintaining the compound's solubility.[1]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 11-O-Methylpseurotin A?

A1: For long-term storage, solid 11-O-Methylpseurotin A should be kept at -20°C, protected from light and moisture. Stock solutions, typically in DMSO, should be stored at -80°C and aliquoted to prevent multiple freeze-thaw cycles.[1]

Q2: What is the best solvent to use for 11-O-Methylpseurotin A?

A2: High-purity, anhydrous DMSO is the recommended solvent for creating stock solutions. For experimental assays, it is crucial to dilute the stock solution in the appropriate aqueous buffer or cell culture medium, ensuring the final DMSO concentration is minimal (ideally ≤ 0.1%) to prevent solvent-induced effects.[1]

Q3: How can I monitor the stability of 11-O-Methylpseurotin A in my experimental setup?

A3: The recommended method for monitoring the stability of 11-O-Methylpseurotin A is High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector, such as UV or Mass Spectrometry (MS). A stability-indicating HPLC method can effectively separate the intact compound from its potential degradation products.[1]

Q4: What are the known degradation pathways for 11-O-Methylpseurotin A?

A4: The primary known degradation pathways are hydrolysis and oxidation. The γ-lactam ring is particularly susceptible to hydrolysis under non-neutral pH conditions. The molecule's complex structure also makes it prone to oxidation.[1]

Q5: What is the known mechanism of action of 11-O-Methylpseurotin A?

A5: 11-O-Methylpseurotin A has been shown to selectively inhibit a Hof1 deletion strain in Saccharomyces cerevisiae. Hof1 is a protein involved in cytokinesis, specifically in regulating the dynamics of the actomyosin (B1167339) ring and septum formation.[1]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

Materials:

• 11-O-Methylpseurotin A (solid)

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

• Experimental aqueous buffer or cell culture medium

Procedure for 10 mM Stock Solution in DMSO:

• Equilibrate the vial of solid 11-O-Methylpseurotin A to room temperature before opening.

• Weigh the required amount of the compound in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution until the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in amber or foil-wrapped tubes to protect from light.

• Store the aliquots at -80°C.[1]

Procedure for Working Solution Preparation (in Aqueous Buffer):

• Thaw a single aliquot of the DMSO stock solution at room temperature.

• Perform serial dilutions of the stock solution in your experimental aqueous buffer to reach the final desired concentration.

• Ensure the final DMSO concentration in the working solution is kept to a minimum (e.g., ≤ 0.1%) to avoid solvent effects in your assay.[1]

• Prepare working solutions fresh for each experiment and do not store them for extended periods.[1]

Protocol 2: General Stability Assessment Using HPLC

This protocol provides a framework for assessing the stability of 11-O-Methylpseurotin A under specific experimental conditions.

Materials:

• 11-O-Methylpseurotin A solution at a known concentration

• HPLC system with a UV or MS detector

• C18 reverse-phase HPLC column

• Appropriate mobile phase (e.g., acetonitrile (B52724) and water gradient)

• Incubator, water bath, or light chamber for stress conditions

Procedure:

• Initial Analysis (Time Zero):

  • Inject a sample of the freshly prepared 11-O-Methylpseurotin A solution into the HPLC system.

  • Record the chromatogram and determine the peak area of the intact compound. This will serve as the baseline (100% stability).[1]

• Stress Conditions:

  • Aliquot the solution into separate tubes for each stress condition to be tested (e.g., different pH values, temperatures, light exposure).

  • Incubate the samples under the desired stress conditions for a defined period.[1]

• Time-Point Analysis:

  • At each scheduled time point, remove an aliquot from each stress condition.

  • Analyze the sample by HPLC using the same method as the initial analysis.

  • Record the peak area of the intact 11-O-Methylpseurotin A.[1]

• Data Analysis:

  • Calculate the percentage of the remaining compound at each time point relative to the initial (time zero) peak area.

  • Plot the percentage of the remaining compound versus time to determine the degradation kinetics.[1]

Visualizations

Logical Workflow for Preventing Degradation

Caption: A logical workflow for handling 11-O-Methylpseurotin A to prevent degradation.

Experimental Workflow for Stability Assessment

References

• 1. benchchem.com [benchchem.com]

troubleshooting inconsistent results with 11-O-Methylpseurotin A

Welcome to the technical support center for 11-O-Methylpseurotin A. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and ensure reliable, reproducible results in your experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key pathway information.

Troubleshooting Guide: Inconsistent Results

Experiencing variability in your results with 11-O-Methylpseurotin A? This guide addresses the most common issues and provides practical solutions.

Issue	Potential Cause	Recommended Solution
Loss of Compound Activity	Degradation during storage: The compound is sensitive to temperature and light.[1]	Store the solid compound at -20°C in a dark, desiccated environment. Stock solutions in DMSO should be stored at -80°C. Aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]
Hydrolysis: The γ-lactam ring in the compound's core is susceptible to hydrolysis under acidic or alkaline conditions.[1]	Maintain the pH of aqueous solutions within a neutral range (pH 6.5-7.5) using a suitable buffer. Prepare aqueous solutions fresh before each use and avoid long-term storage in aqueous media.[1]
Oxidation: The complex structure of 11-O-Methylpseurotin A can be sensitive to oxidation.[1]	Handle the compound and its solutions under an inert atmosphere (e.g., nitrogen or argon) when possible. Use degassed solvents and media.[1]
Precipitation in Aqueous Solutions	Low aqueous solubility: 11-O-Methylpseurotin A is a hydrophobic molecule with limited solubility in water.[1]	Prepare high-concentration stock solutions in an organic solvent like DMSO. For aqueous working solutions, perform serial dilutions and ensure the final solvent concentration is low (ideally ≤ 0.1%) and does not cause precipitation.[1] Gentle sonication can aid dissolution, but avoid heating.[1]
Inconsistent Potency in Cell-Based Assays	Solvent-mediated effects: High concentrations of DMSO can be toxic to cells and may also affect compound stability over time.[1][2]	Use high-purity, anhydrous DMSO for stock solutions. Minimize the final DMSO concentration in cell culture media (ideally ≤ 0.1%).[1] Always include a vehicle control (media with the same final DMSO concentration) in your experiments.
Inconsistent cell seeding: Variations in cell density can lead to inconsistent results.[2]	Ensure a homogenous cell suspension during plating. Use calibrated pipettes and consider optimizing cell seeding density for your specific assay to ensure cells are in the logarithmic growth phase.[2]
Edge effects on plates: Evaporation and temperature gradients in the outer wells of microplates can lead to variability.[2]	Avoid using the outer wells of the plate for experimental data. Instead, fill them with sterile phosphate-buffered saline (PBS) or culture medium to minimize edge effects.[2]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 11-O-Methylpseurotin A?

For long-term stability, the solid powder should be stored at -20°C, protected from light and moisture.[1][3] Stock solutions, typically prepared in DMSO, should be stored at -80°C in small aliquots to prevent multiple freeze-thaw cycles.[1]

Q2: What is the best solvent to use for 11-O-Methylpseurotin A?

11-O-Methylpseurotin A is soluble in DMSO, methanol, and ethanol.[3] For most biological experiments, preparing a high-concentration stock solution in high-purity, anhydrous DMSO is recommended.[1][4]

Q3: How can I monitor the stability of 11-O-Methylpseurotin A in my experimental setup?

High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV or Mass Spectrometry) is the recommended method for monitoring the stability of 11-O-Methylpseurotin A.[1] A stability-indicating HPLC method can distinguish the intact compound from potential degradation products.[1]

Q4: What is the known mechanism of action of 11-O-Methylpseurotin A?

11-O-Methylpseurotin A has been shown to selectively inhibit a Hof1 deletion strain in Saccharomyces cerevisiae.[1][5][6] Hof1 is a protein involved in cytokinesis, specifically in regulating the actomyosin (B1167339) ring and septum formation.[1]

Data Presentation

Table 1: Illustrative Bioactivity of 11-O-Methylpseurotin A

Cell Line	Assay Type	IC₅₀ (µM)	Notes
S. cerevisiae (hof1Δ)	Growth Inhibition	5.2	Selectively inhibits the Hof1 deletion strain.[5][6]
S. cerevisiae (Wild Type)	Growth Inhibition	> 100	Shows minimal activity against the wild-type strain.
Human Colon Carcinoma (HCT116)	Cytotoxicity (MTT)	25.8	Moderate cytotoxic activity.
Human Lung Carcinoma (A549)	Cytotoxicity (MTT)	32.1	Moderate cytotoxic activity.
Murine Macrophage (RAW 264.7)	LPS-induced TNF-α inhibition	12.5	Demonstrates anti-inflammatory properties.

Note: The data in this table is for illustrative purposes and should be confirmed by independent experiments.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol outlines the preparation of a 10 mM stock solution of 11-O-Methylpseurotin A in DMSO.

Materials:

• 11-O-Methylpseurotin A (solid)

• Anhydrous DMSO

• Sterile microcentrifuge tubes

Procedure:

• Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution (Molecular Weight: 445.46 g/mol ), use the following calculation: Mass (mg) = 10 mM * 1 mL * 445.46 g/mol / 1000 = 4.45 mg.[4]

• Dissolution: Aseptically weigh the required amount of 11-O-Methylpseurotin A and add it to a sterile microcentrifuge tube. Add the calculated volume of anhydrous DMSO.

• Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C water bath may be used if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.

• Working Solutions: Prepare fresh working solutions for each experiment by diluting the stock solution in the appropriate cell culture medium or buffer. Ensure the final DMSO concentration is as low as possible (ideally ≤ 0.1%).

Protocol 2: General Stability Assessment using HPLC

This protocol provides a framework for assessing the stability of 11-O-Methylpseurotin A under your specific experimental conditions.

Materials:

• 11-O-Methylpseurotin A solution at a known concentration

• HPLC system with a UV or Mass Spectrometry detector

• C18 reverse-phase HPLC column

• Appropriate mobile phase (e.g., acetonitrile (B52724) and water gradient)

• Incubator or water bath

Procedure:

• Initial Analysis (Time Zero): Analyze a freshly prepared solution of 11-O-Methylpseurotin A by HPLC to determine the initial peak area corresponding to the intact compound.

• Incubation: Incubate the solution under the conditions you wish to test (e.g., specific temperature, pH, or in the presence of certain media components).

• Time-Point Analysis: At various time points (e.g., 1, 2, 4, 8, 24 hours), take an aliquot of the incubated solution and analyze it by HPLC.

• Data Analysis: Compare the peak area of 11-O-Methylpseurotin A at each time point to the initial peak area at time zero.

• Degradation Kinetics: Plot the percentage of the remaining compound versus time to determine the degradation kinetics under your experimental conditions.[1]

Mandatory Visualizations

Signaling Pathway

Caption: Postulated inhibition of Hof1-mediated cytokinesis by 11-O-Methylpseurotin A.

Experimental Workflow

Caption: Workflow for assessing the inhibitory activity of 11-O-Methylpseurotin A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biolinks.co.jp [biolinks.co.jp]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 11-O-Methylpseurotin A Concentration in Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the use of 11-O-Methylpseurotin A in various experimental assays. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and signaling pathway diagrams to ensure the accuracy and reproducibility of your results.

Troubleshooting Guides

This section addresses common issues encountered during the handling and application of 11-O-Methylpseurotin A, offering potential causes and solutions.

Issue	Potential Cause	Recommended Solution
Loss of Compound Activity in Aqueous Buffers	Hydrolysis: The γ-lactam ring in the spirocyclic core of 11-O-Methylpseurotin A is susceptible to hydrolysis, particularly under acidic or alkaline conditions.[1]	Maintain the pH of aqueous solutions within a neutral range (pH 6.5-7.5) using a suitable buffer system. Prepare fresh solutions immediately before use and avoid long-term storage in aqueous media.[1]
Compound Degradation Upon Exposure to Air or in Oxygenated Media	Oxidation: The complex structure of 11-O-Methylpseurotin A contains moieties that may be sensitive to oxidation.[1]	When feasible, handle the compound and its solutions under an inert atmosphere (e.g., nitrogen or argon).[1] Use degassed solvents and media. The addition of antioxidants may be considered if compatible with the experimental setup.[1]
Inconsistent Results or Loss of Potency in Cell-Based Assays	Solvent-Mediated Degradation or Interaction: Prolonged exposure to or high concentrations of solvents like DMSO can impact compound stability and cellular health.[1]	Use high-purity, anhydrous DMSO for stock solutions. Minimize the final DMSO concentration in cell culture media (ideally ≤ 0.1%).[1][2] Prepare working solutions fresh from a frozen stock for each experiment.[1]
Precipitation of Compound in Aqueous Solutions	Low Aqueous Solubility: 11-O-Methylpseurotin A is a hydrophobic molecule with limited solubility in water.[1]	Prepare high-concentration stock solutions in an appropriate organic solvent such as DMSO.[1] For aqueous working solutions, perform serial dilutions and ensure the final solvent concentration is compatible with the assay and does not cause precipitation.[1] Sonication may assist in dissolution, but caution should be exercised to prevent heating.[1]
High Well-to-Well Variability in Cell-Based Assays	Inconsistent Cell Seeding: Uneven cell distribution across the plate can lead to significant variations in results.[3]	Ensure a homogenous cell suspension before and during plating. Use a calibrated multichannel pipette and consider gently mixing the cell suspension between plating rows. Optimize cell seeding density to ensure cells are in a logarithmic growth phase during the experiment.[3]
Edge Effects in Plate-Based Assays	Evaporation and Temperature Gradients: The outer wells of a microplate are more prone to evaporation and temperature fluctuations, which can affect cell growth and compound concentration.	To minimize these effects, consider not using the outer wells for experimental data.[3] Fill the peripheral wells with sterile media or phosphate-buffered saline (PBS).
Weak or Variable Signal in Luciferase Reporter Assays	Suboptimal Assay Conditions: Luciferase assays are sensitive to various experimental parameters.[3]	Optimize transfection efficiency by adjusting the DNA-to-reagent ratio and using high-quality plasmid DNA.[3] Ensure the use of a potent stimulus (e.g., TNF-α or LPS) at an optimal concentration and time to activate the promoter of interest.[3]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 11-O-Methylpseurotin A?

A1: For long-term storage, solid 11-O-Methylpseurotin A should be stored at -20°C in a dark, desiccated environment.[1][4] Stock solutions prepared in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C.[1]

Q2: What are the recommended solvents for dissolving 11-O-Methylpseurotin A?

A2: 11-O-Methylpseurotin A is soluble in DMSO, ethanol, and methanol.[2][4] For cell-based assays, high-purity, anhydrous DMSO is commonly used to prepare concentrated stock solutions.[1][3] It is critical to keep the final DMSO concentration in the cell culture medium low (typically below 0.5%, ideally ≤ 0.1%) to avoid solvent-induced cellular effects.[2][3]

Q3: How can I monitor the stability of 11-O-Methylpseurotin A in my experimental setup?

A3: High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry detector is the recommended method for assessing the stability of 11-O-Methylpseurotin A.[1] A stability-indicating HPLC method can effectively separate the intact compound from its degradation products.[1]

Q4: What is the known mechanism of action of 11-O-Methylpseurotin A?

A4: 11-O-Methylpseurotin A has been shown to selectively inhibit a Hof1 deletion strain in Saccharomyces cerevisiae.[1][5][6] Hof1 is a protein involved in cytokinesis, specifically in regulating actomyosin (B1167339) ring dynamics and septum formation.[1] While its precise mechanism in mammalian cells is still under investigation, related compounds like Pseurotin A and D have been shown to inhibit the JAK/STAT and NF-κB signaling pathways.[3][5]

Q5: How does cell passage number affect the reproducibility of bioassays?

A5: High cell passage numbers can significantly impact the phenotype, gene expression, and experimental reproducibility of cell lines.[3] Cells that have been in culture for extended periods may exhibit altered growth rates, morphology, and responsiveness to stimuli.[3] For consistent results, it is recommended to use cells within a defined, low-passage number range and to thaw a new vial of cells after a set number of passages.[3]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol details the preparation of 11-O-Methylpseurotin A solutions for in vitro experiments.

Materials:

• 11-O-Methylpseurotin A (solid powder)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, amber or foil-wrapped microcentrifuge tubes

• Calibrated pipettes and sterile tips

• Sterile cell culture medium or appropriate aqueous buffer

Procedure:

Stock Solution (10 mM in DMSO):

• Allow the vial of solid 11-O-Methylpseurotin A to reach room temperature before opening to prevent condensation.

• In a sterile environment, weigh the desired amount of the compound. For 1 mL of a 10 mM stock solution, 4.45 mg is required (Molecular Weight: 445.46 g/mol ).[2]

• Dissolve the powder in the appropriate volume of anhydrous DMSO.

• Vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution.[2]

• Aliquot the stock solution into smaller volumes in light-protected microcentrifuge tubes.[1]

• Store the aliquots at -80°C.[1][2]

Working Solution (Aqueous):

• Thaw a single aliquot of the DMSO stock solution at room temperature.

• Perform serial dilutions of the stock solution in your experimental aqueous buffer or cell culture medium to achieve the final desired concentration.[1][2]

• Ensure the final DMSO concentration in the working solution is minimal (e.g., ≤ 0.1%) to avoid solvent-induced effects.[1][2]

• Prepare working solutions fresh for each experiment and do not store them for extended periods.[1]

Protocol 2: MTT Cytotoxicity Assay

This protocol is for assessing the potential cytotoxicity of 11-O-Methylpseurotin A.

Materials:

• Cells of interest (e.g., RAW 264.7 macrophages)

• 96-well cell culture plates

• Complete culture medium

• 11-O-Methylpseurotin A working solutions

• Vehicle control (medium with the same final DMSO concentration)

• Positive control for cytotoxicity (e.g., doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density and allow them to adhere overnight.[3]

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of 11-O-Methylpseurotin A or vehicle control. Include a positive control.

• Incubation: Incubate the plate for the desired period (e.g., 24-48 hours).[3]

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C, or until formazan (B1609692) crystals are visible.[3]

• Solubilization: Remove the MTT-containing medium and add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Putative signaling pathways affected by Pseurotins.

Caption: General workflow for screening anti-inflammatory effects.

Caption: A logical approach to troubleshooting high assay variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. biolinks.co.jp [biolinks.co.jp]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]

minimizing solvent effects of DMSO in 11-O-Methylpseurotin A experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the solvent effects of Dimethyl Sulfoxide (DMSO) in experiments involving 11-O-Methylpseurotin A.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 11-O-Methylpseurotin A and its stock solutions?

A1: Proper storage is critical to maintain the stability and integrity of 11-O-Methylpseurotin A. For long-term storage, the solid powder should be kept at -20°C, protected from light and moisture.[1] Stock solutions prepared in high-purity, anhydrous DMSO should be stored at -80°C.[1] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Q2: What is the optimal final concentration of DMSO in cell-based assays with 11-O-Methylpseurotin A?

A2: The final DMSO concentration should be kept as low as possible to avoid off-target effects and cytotoxicity.[2] While many cell lines can tolerate up to 0.5% DMSO, it is highly recommended to maintain a final concentration of ≤ 0.1% in cell culture media.[1][3] It is crucial to perform a dose-response curve for your specific cell line to determine the maximum tolerable DMSO concentration without significant effects on viability or experimental readouts.[3]

Q3: Can DMSO interfere with the biological activity of 11-O-Methylpseurotin A or affect experimental readouts?

A3: Yes, DMSO is not an inert solvent and can influence cellular processes. It has been shown to affect various signaling pathways, including PI3K/Akt and NF-κB, and can induce differentiation in certain cell types.[4][5] These effects can confound the interpretation of results obtained with 11-O-Methylpseurotin A. Therefore, a vehicle control (media with the same final concentration of DMSO as the test compound) is essential in all experiments.[6]

Q4: My 11-O-Methylpseurotin A precipitates when I add the DMSO stock solution to my aqueous buffer or cell culture medium. How can I prevent this?

A4: This is a common issue due to the low aqueous solubility of hydrophobic compounds like 11-O-Methylpseurotin A.[1] To prevent precipitation, it is recommended to perform serial dilutions of the high-concentration DMSO stock solution. Adding the compound to the aqueous medium in a stepwise dilution can help maintain its solubility.[7] Gentle vortexing or sonication can also aid in dissolution, but care should be taken to avoid heating the compound.[1]

Q5: How can I monitor the stability of 11-O-Methylpseurotin A in my experimental setup?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or Mass Spectrometry) is the recommended method for monitoring the stability of 11-O-Methylpseurotin A.[1] A stability-indicating HPLC method can separate the intact compound from potential degradation products, ensuring the accuracy of your experimental results.[1]

Troubleshooting Guide: Minimizing DMSO Solvent Effects

This guide addresses common issues and provides solutions for minimizing the impact of DMSO in your experiments with 11-O-Methylpseurotin A.

Issue	Potential Cause	Recommended Solution
Inconsistent or irreproducible results in cell-based assays.	High or variable final DMSO concentration.	Strictly control the final DMSO concentration in all wells, including controls, to be ideally ≤ 0.1%.[1][3] Always include a vehicle control with the same DMSO concentration as the experimental samples.[6]
Degradation of 11-O-Methylpseurotin A.	Prepare fresh working solutions from a frozen stock for each experiment.[1] Avoid prolonged storage of the compound in aqueous media, as it is susceptible to hydrolysis.[1]
Observed cytotoxicity or altered cell morphology in control wells.	DMSO concentration is too high for the specific cell line.	Determine the DMSO tolerance of your cell line by performing a cytotoxicity assay (e.g., MTT or trypan blue exclusion) with a range of DMSO concentrations (e.g., 0.05% to 1%).[2][8][9]
Contaminated or low-purity DMSO.	Use high-purity, anhydrous DMSO (≥99.7%) for preparing stock solutions to avoid introducing contaminants that could be toxic to cells.[1][10]
Altered signaling pathway activation in vehicle control cells.	DMSO is known to modulate various signaling pathways.[4][5]	Be aware of the potential off-target effects of DMSO. If a specific pathway is being investigated, it is crucial to assess the baseline effect of the DMSO vehicle on that pathway.
Precipitation of 11-O-Methylpseurotin A during the experiment.	Low aqueous solubility of the compound.	Prepare a higher concentration stock solution in DMSO and use a smaller volume to achieve the final desired concentration in the aqueous medium. Perform serial dilutions to avoid "salting out".[7]

Experimental Protocols

Protocol 1: Preparation of 11-O-Methylpseurotin A Stock and Working Solutions

This protocol outlines the standardized preparation of stock and working solutions to ensure consistency.

Materials:

• 11-O-Methylpseurotin A (solid powder)

• Dimethyl Sulfoxide (DMSO), anhydrous (≥99.7%)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Stock Solution Preparation (e.g., 10 mM):

  • Calculate the required mass of 11-O-Methylpseurotin A for your desired stock concentration and volume.

  • Weigh the calculated amount of the compound and place it in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to the tube.

  • Vortex thoroughly until the compound is completely dissolved. Visually inspect for any particulates.

  • Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw cycles and store at -80°C.[1]

• Working Solution Preparation:

  • Thaw an aliquot of the stock solution at room temperature.

  • Perform serial dilutions of the stock solution in your cell culture medium or appropriate aqueous buffer to achieve the desired final concentrations.

  • Ensure the final DMSO concentration remains below the predetermined tolerance level for your cell line (ideally ≤ 0.1%).[1]

  • Prepare working solutions fresh for each experiment.

Protocol 2: Determining DMSO Cytotoxicity Using an MTT Assay

This protocol helps establish the maximum non-toxic concentration of DMSO for your specific cell line.

Materials:

• Your cell line of interest

• 96-well cell culture plates

• Complete cell culture medium

• DMSO, anhydrous (≥99.7%)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[6]

• DMSO Treatment: Prepare serial dilutions of DMSO in complete culture medium to achieve a range of final concentrations (e.g., 0.01%, 0.05%, 0.1%, 0.25%, 0.5%, 1%). Include a no-DMSO control.

• Incubation: Replace the existing medium with the DMSO-containing medium and incubate for the duration of your planned experiment (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.[6]

• Solubilization: Remove the MTT-containing medium and add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each DMSO concentration relative to the no-DMSO control. The highest concentration of DMSO that does not significantly reduce cell viability is your recommended maximum for subsequent experiments.

Visualizations

Caption: Workflow for minimizing solvent effects in 11-O-Methylpseurotin A experiments.

Caption: Logical relationship of DMSO and 11-O-Methylpseurotin A effects on cellular pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 3. lifetein.com [lifetein.com]
• 4. Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 9. High-throughput quantification of the effect of DMSO on the viability of lung and breast cancer cells using an easy-to-use spectrophotometric trypan blue-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]

Technical Support Center: Optimizing Cell Seeding Density for 11-O-Methylpseurotin A Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 11-O-Methylpseurotin A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during in vitro assays, with a specific focus on the critical step of optimizing cell seeding density.

Frequently Asked Questions (FAQs)

Q1: Why is optimizing cell seeding density so important for 11-O-Methylpseurotin A assays?

A1: Optimizing cell seeding density is crucial for obtaining accurate and reproducible data in assays involving 11-O-Methylpseurotin A.[1] An inappropriate cell density can lead to several issues:

• Low Density: A cell density that is too low can result in a weak signal that is difficult to detect and measure accurately.[1]

• High Density: Overly dense cell populations can lead to nutrient depletion, altered metabolic activity, and contact inhibition, all of which can obscure the true effects of the compound.[1]

• Logarithmic Growth Phase: The optimal seeding density ensures that cells are in the logarithmic (exponential) growth phase during the experiment.[1][2][3] In this phase, cells are most metabolically active and responsive to stimuli, providing the most reliable window to assess the impact of 11-O-Methylpseurotin A.[1]

Q2: What is a general starting range for cell seeding density in a 96-well plate?

A2: The ideal seeding density is highly dependent on the specific cell line's proliferation rate and the duration of the assay.[1] However, a general starting range for a 96-well plate is typically between 1,000 to 100,000 cells per well.[1] For example, a pre-optimized density for RAW 264.7 macrophages in an anti-inflammatory assay is 5 x 10^4 cells/well.[2] It is essential to empirically determine the optimal density for each specific cell line and experimental condition.[1]

Q3: How might the mechanism of action of 11-O-Methylpseurotin A influence the choice of cell seeding density?

A3: 11-O-Methylpseurotin A has been shown to selectively inhibit a Hof1 deletion strain of Saccharomyces cerevisiae, suggesting a potential role in regulating mitosis and cytokinesis.[4][5] Since the compound may affect cell cycle control, it is critical to have the cells in an active state of proliferation to observe these effects. This reinforces the need for a seeding density that promotes logarithmic growth during the treatment period.

Q4: What are the known signaling pathways affected by compounds related to 11-O-Methylpseurotin A?

A4: While specific signaling pathway data for 11-O-Methylpseurotin A is limited, its analogs, Pseurotin A and Pseurotin D, are known to modulate key signaling pathways. These include the JAK/STAT and NF-κB pathways, which are crucial in immune responses and cell growth.[2][4] Pseurotin A and D have been shown to inhibit the phosphorylation of STAT3.[2] Therefore, when designing assays for 11-O-Methylpseurotin A, investigating its effects on these pathways is a logical starting point.

Troubleshooting Guide: Cell Seeding Density Issues

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent cell seeding	Ensure a homogenous cell suspension before and during plating. Use a calibrated multichannel pipette and gently mix the cell suspension between plating rows.[2]
Edge effects in the microplate	Avoid using the outer wells of the plate, or fill them with a buffer or medium to maintain humidity and minimize temperature gradients.
Weak or no signal in untreated control wells	Cell seeding density is too low	Perform a cell titration experiment to determine the optimal seeding density that provides a robust signal within the linear range of the assay.
Poor cell health	Use cells from a low passage number and ensure they are healthy and viable before seeding.[2][6]
Assay signal plateaus or decreases at higher compound concentrations (non-dose-dependent)	Cell seeding density is too high	Reduce the number of cells seeded per well to prevent overconfluence, nutrient depletion, and cell stress that can mask the compound's effect.[1]
Compound precipitation	Ensure 11-O-Methylpseurotin A is fully dissolved in the medium. Prepare fresh dilutions for each experiment.
Inconsistent results between experiments	Variation in cell passage number	Use cells within a consistent and low passage number range for all experiments, as high-passage cells can exhibit altered growth rates and responses to stimuli.[2]
Different growth phases of cells at the time of treatment	Standardize the time between cell seeding and the start of the experiment to ensure cells are in a consistent growth phase.

Experimental Protocols

Protocol 1: Optimizing Cell Seeding Density for an MTT Cytotoxicity Assay

This protocol provides a method to determine the optimal cell seeding density for a specific cell line to be used in a cytotoxicity assay with 11-O-Methylpseurotin A.

Materials:

• Cell line of interest (e.g., RAW 264.7, HepG2, MCF-7)

• Complete culture medium

• 96-well clear-bottom microplates

• MTT solution (5 mg/mL in PBS)

• DMSO

• Multichannel pipette

• CO2 incubator

Procedure:

• Cell Preparation: Harvest and count cells, ensuring they are in the logarithmic growth phase. Prepare a single-cell suspension in a complete culture medium.

• Serial Dilution: Prepare a series of cell dilutions to achieve a range of seeding densities (e.g., 1,000, 2,500, 5,000, 10,000, 20,000, 40,000, 80,000, and 100,000 cells/well) in a 96-well plate. Plate 100 µL of each cell suspension in at least triplicate wells.

• Incubation: Incubate the plate for the intended duration of your 11-O-Methylpseurotin A assay (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: At the end of the incubation period, add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the absorbance values against the number of cells seeded. The optimal seeding density will be in the linear portion of the curve, where there is a direct correlation between cell number and absorbance. This ensures the assay has a sufficient dynamic range to detect both increases and decreases in cell viability.

Protocol 2: Cell Viability Assay with 11-O-Methylpseurotin A

This protocol outlines the steps for conducting a cell viability assay using an optimized seeding density.

Materials:

• Cells seeded at the pre-determined optimal density in a 96-well plate

• 11-O-Methylpseurotin A stock solution (e.g., 10 mM in DMSO)

• Complete culture medium

• Vehicle control (DMSO)

• Positive control for cytotoxicity (e.g., doxorubicin)

• MTT solution or other viability reagent

• DMSO (if using MTT)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at the optimized density determined in Protocol 1 and allow them to adhere overnight.[2]

• Compound Preparation: Prepare serial dilutions of 11-O-Methylpseurotin A in a complete culture medium. Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the cells (typically <0.5%).[2]

• Treatment: Remove the overnight culture medium and replace it with fresh medium containing the various concentrations of 11-O-Methylpseurotin A, vehicle control, or positive control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24-48 hours).[2]

• Viability Assessment: Perform a cell viability assay (e.g., MTT, as described in Protocol 1, or other commercially available assays) according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control wells and plot the results to determine the IC50 value of 11-O-Methylpseurotin A.

Data Presentation

Table 1: Example Seeding Densities for In Vitro Assays

Cell Line	Assay Type	Seeding Density (cells/well in 96-well plate)	Reference
RAW 264.7 Macrophages	Anti-inflammatory Assay	5 x 10^4	[2]
HepG2, MCF-7	Cancer Cell Viability	5 x 10³ to 1 x 10⁴	[7]
Various Cancer Cell Lines	Cytotoxicity Assay	2,000	[8]
Hepa1-6	MTT Proliferation Assay	5,000	[9]

Table 2: Physicochemical and Storage Information for 11-O-Methylpseurotin A

Property	Value/Recommendation
Molecular Formula	C23H27NO8
Molecular Weight	445.46 g/mol
Solubility	Soluble in DMSO, Ethanol, Methanol
Storage of Solid	Up to 2 years at -20°C, protected from light and moisture.
Storage of Stock Solution in DMSO	Up to 6 months at -80°C (aliquoted to minimize freeze-thaw cycles).

Data sourced from BOC Sciences and Benchchem.[10][]

Mandatory Visualizations

Caption: General experimental workflow for a cell-based assay with 11-O-Methylpseurotin A.

Caption: Postulated signaling pathways (JAK/STAT, NF-κB) inhibited by Pseurotin analogs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. biocompare.com [biocompare.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimizing 11-O-Methylpseurotin A Treatment

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing incubation times for experiments involving 11-O-Methylpseurotin A. Here, you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and data summaries to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action for 11-O-Methylpseurotin A?

A1: 11-O-Methylpseurotin A is a fungal metabolite known to selectively inhibit a Hof1 deletion strain in Saccharomyces cerevisiae.[1][2][3][][5] The Hof1 protein is involved in cytokinesis, suggesting a potential role for this compound in cell cycle regulation.[1][2] While direct data for 11-O-Methylpseurotin A is limited, its structural similarity to Pseurotin A suggests it may also modulate signaling pathways like MAPK and NF-κB, which are involved in inflammation and cancer.[6][7]

Q2: What is a good starting point for an incubation time when treating cells with 11-O-Methylpseurotin A?

A2: The optimal incubation time is highly dependent on the cell type and the biological question being addressed. For initial experiments, a time-course study is recommended.[8][9] Based on protocols for the related compound Pseurotin A and general cell-based assays, here are some starting recommendations:

• Cell Viability/Cytotoxicity Assays (e.g., MTT): Start with a 24 to 72-hour incubation period.[10][11]

• Anti-inflammatory Assays (e.g., cytokine release): A pre-treatment time of 1-2 hours followed by an 18-24 hour co-incubation with a stimulant (like LPS) is a common starting point.[10]

• Signaling Pathway Analysis (e.g., protein phosphorylation): Shorter incubation times, from a few minutes to a couple of hours, are typically sufficient to observe changes in protein phosphorylation.[12]

Q3: What solvent should I use for 11-O-Methylpseurotin A, and how do I control for its effects?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for dissolving 11-O-Methylpseurotin A and similar hydrophobic compounds for in vitro experiments.[1][10] However, DMSO can have biological effects on its own, including cytotoxicity and anti-inflammatory properties at higher concentrations.[10] It is crucial to keep the final DMSO concentration in your cell culture medium low, typically below 0.5%.[10] Always include a vehicle control in your experiments, which consists of cells treated with the same final concentration of DMSO as your highest compound concentration.[9]

Q4: How can I determine the optimal concentration of 11-O-Methylpseurotin A to use?

A4: The optimal concentration is cell-line dependent and should be determined experimentally. It is recommended to perform a dose-response experiment with a wide range of concentrations to determine the IC50 value (the concentration that inhibits 50% of the measured effect) for your specific cell line and assay.[8][11]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No observable effect of 11-O-Methylpseurotin A.	1. Suboptimal Incubation Time: The incubation period may be too short for the compound to elicit a measurable response.[8] 2. Inappropriate Concentration: The concentration of the compound may be too low to be effective in your specific cell line.[8] 3. Compound Instability: The compound may be degrading in the cell culture medium over the incubation period.[1][8]	1. Optimize Incubation Time: Perform a time-course experiment (e.g., 12, 24, 48, 72 hours) to identify the optimal treatment duration.[8] 2. Optimize Concentration: Conduct a dose-response experiment with a broad range of concentrations.[8] 3. Use Freshly Prepared Solutions: Prepare working solutions of 11-O-Methylpseurotin A fresh for each experiment from a stable stock solution.[8]
High variability between experimental replicates.	1. Inconsistent Cell Seeding: Uneven cell numbers across wells can lead to variable results.[8][10] 2. Edge Effects: Wells on the perimeter of the microplate may experience different environmental conditions, affecting cell growth.[8] 3. Pipetting Errors: Inaccurate pipetting of the compound or reagents can introduce variability.[8]	1. Ensure Homogeneous Cell Suspension: Thoroughly mix the cell suspension before seeding.[8] 2. Minimize Edge Effects: Avoid using the outer wells of the microplate for experimental samples. Instead, fill them with sterile media or PBS.[8] 3. Use Calibrated Pipettes: Ensure pipettes are properly calibrated and use appropriate pipetting techniques.[8]
High cytotoxicity observed even at low concentrations.	1. Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high.[10] 2. Cell Line Sensitivity: The cell line being used may be particularly sensitive to the compound.	1. Check Final Solvent Concentration: Ensure the final DMSO concentration is below 0.5%. Include a vehicle control to assess solvent toxicity.[10] 2. Reduce Concentration Range: Test a lower range of concentrations in your dose-response experiment.

Data Presentation

Table 1: Recommended Starting Incubation Times and Concentrations for In Vitro Assays

Assay Type	Cell Line Example	Recommended Starting Incubation Time	Recommended Starting Concentration Range
Cytotoxicity (MTT Assay)	RAW 264.7, HepG2, MCF-7	24 - 72 hours[10][11]	0.1 µM - 100 µM
Anti-Inflammatory (Cytokine Release)	RAW 264.7	1-2 hours (pre-treatment), then 18-24 hours (co-incubation with LPS)[10]	0.1 µM - 50 µM
Western Blot (Signaling Pathway Analysis)	Any relevant cell line	15 minutes - 4 hours	1 µM - 25 µM
Osteoclast Differentiation	Bone marrow macrophages (BMMs)	5 - 7 days[6]	0.1 µM - 10 µM

Note: These are suggested starting points. Optimal conditions should be determined empirically for each specific cell line and experimental setup.

Experimental Protocols

Protocol 1: Time-Course Experiment to Determine Optimal Incubation Time for a Cytotoxicity Assay

This protocol describes how to determine the optimal incubation time for 11-O-Methylpseurotin A using an MTT assay.

• Cell Seeding: Seed your cells of interest in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 11-O-Methylpseurotin A in DMSO. Dilute the stock solution in complete cell culture medium to the desired final concentration. Include a vehicle-only (DMSO) control.

• Treatment: Remove the medium from the cells and add the medium containing 11-O-Methylpseurotin A or the vehicle control.

• Incubation: Incubate the plates for different time points (e.g., 12, 24, 48, and 72 hours) at 37°C in a humidified incubator with 5% CO2.[8]

• MTT Assay: At the end of each incubation period, add MTT reagent to each well and incubate for 2-4 hours.[8][10]

• Solubilization: Add a solubilization buffer (e.g., DMSO) to dissolve the formazan (B1609692) crystals.[13][14]

• Data Acquisition: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.[13][14]

• Data Analysis: Calculate the percentage of cell viability for each time point relative to the vehicle control. The optimal incubation time is the point at which a significant and reproducible cytotoxic effect is observed.[8]

Protocol 2: Anti-Inflammatory Activity Assessment (LPS-Induced Cytokine Release)

This protocol is for screening the anti-inflammatory effects of 11-O-Methylpseurotin A in macrophages.

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere overnight.[10]

• Pre-treatment: Remove the culture medium and replace it with fresh medium containing various concentrations of 11-O-Methylpseurotin A or a vehicle control (DMSO). Incubate for 1-2 hours.[6][10]

• Stimulation: Add Lipopolysaccharide (LPS) to a final concentration of 100 ng/mL to all wells except the negative control.[10]

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.[10]

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant for cytokine analysis.[10]

• Cytokine Quantification: Measure the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.[10]

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 5. 11-O-methylpseurotin A | Benchchem [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Pseurotin A Inhibits Osteoclastogenesis and Prevents Ovariectomized-Induced Bone Loss by Suppressing Reactive Oxygen Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Hydrophobic Compound In Vitro Testing

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the in vitro testing of hydrophobic compounds.

Section 1: Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Compound Precipitation in Aqueous Media

Q1: My hydrophobic compound precipitates when I add it to my aqueous cell culture medium. How can I improve its solubility?

A1: Achieving a stable and homogenous dispersion of a hydrophobic compound in an aqueous medium is a critical first step for accurate in vitro testing.[1] Compound precipitation can lead to inaccurate concentration measurements and unreliable results.[2] Here are several strategies to enhance solubility:

• Co-solvents: Water-miscible organic solvents can be used to create a concentrated stock solution before further dilution into the test medium.[3]

  • Dimethyl Sulfoxide (B87167) (DMSO): DMSO is widely used due to its ability to dissolve a broad range of compounds.[1][2] It is generally recommended to keep the final concentration of DMSO in the culture medium below 0.5% (v/v) to avoid cytotoxic effects, although the exact tolerance can be cell-line dependent.[2][4] Some studies suggest that for certain sensitive cell lines, the DMSO concentration should be kept below 0.05%.[4]

  • Ethanol (B145695): This is another effective co-solvent, particularly for natural products like plant extracts.[1]

  • Other Solvents: Methanol and propylene (B89431) glycol are also used, but their potential for antimicrobial activity and cell toxicity must be carefully evaluated.[1] It is crucial to always use the lowest effective concentration of any co-solvent.[1]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[5][6] They can encapsulate hydrophobic molecules, forming inclusion complexes that increase their water solubility.[3][5][7] Beta-cyclodextrin derivatives, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are often used to improve the solubility and bioavailability of hydrophobic compounds, with potential increases in solubility of up to 50-fold.[3]

• Formulation with Polymers: Diblock copolymers like mPEG-PLGA can form micelles that encapsulate hydrophobic molecules, enhancing their solubility in aqueous solutions. The hydrophobic core of the micelle provides a suitable environment for the drug, while the hydrophilic shell interacts with the aqueous medium.

Experimental Protocol: Solubilization using a Co-solvent (DMSO)

• Stock Solution Preparation: Dissolve the hydrophobic compound in 100% DMSO to create a high-concentration stock solution (e.g., 100x the highest desired test concentration).[1] Ensure the compound is completely dissolved.

• Serial Dilutions: Prepare serial dilutions of the stock solution in your cell culture medium. For example, to achieve the highest test concentration, add 2 µL of the stock solution to the first well of a 96-well plate containing 198 µL of medium (for a 1:100 dilution).[1]

• Mixing: Mix thoroughly by pipetting up and down.

• Controls: Always include a vehicle control (medium with the same final concentration of DMSO) to account for any effects of the solvent on the cells.[8][9]

Issue 2: High Background or Inconsistent Results Due to Non-Specific Binding

Q2: I'm observing high background noise and variability in my assay results. Could this be due to non-specific binding of my hydrophobic compound?

A2: Yes, hydrophobic compounds have a tendency to non-specifically bind to plasticware, other proteins, and cell surfaces, which can lead to inaccurate measurements and poor reproducibility.[10][11] Here are some strategies to mitigate non-specific binding:

• Use of Blocking Agents:

  • Bovine Serum Albumin (BSA): Adding BSA to your buffers and sample solutions can help prevent non-specific binding.[10][11] BSA can shield charged surfaces and reduce non-specific protein-protein interactions.[10][12] A typical concentration is 1% BSA.[10]

  • Non-fat Dry Milk: This is a cost-effective alternative to BSA and is particularly useful for blocking membranes in techniques like Western blotting.[13]

• Addition of Surfactants:

  • Tween-20: Low concentrations of non-ionic surfactants like Tween-20 can disrupt hydrophobic interactions between your compound and surfaces.[10][11] This can also prevent the compound from adhering to tubing and container walls.[10][11]

• Buffer Optimization:

  • Adjusting pH: The pH of your buffer can influence the charge of biomolecules and surfaces, affecting non-specific binding.[10]

  • Increasing Salt Concentration: Higher salt concentrations (e.g., using NaCl) can shield charged interactions, thereby reducing non-specific binding.[10][11]

Experimental Protocol: Reducing Non-specific Binding in an ELISA Assay

• Coating: Immobilize your target protein on the microplate surface according to your standard protocol.

• Blocking: After coating, wash the wells and add a blocking buffer containing 1% BSA in a suitable buffer (e.g., PBS). Incubate for 1-2 hours at room temperature.[13]

• Washing: Wash the wells thoroughly with a wash buffer containing a low concentration of a non-ionic surfactant (e.g., 0.05% Tween-20 in PBS) to remove unbound blocking agent.[13]

• Sample Incubation: Add your hydrophobic compound (solubilized as described above) to the wells and proceed with your assay protocol.

Issue 3: Assay Interference and Solvent Effects

Q3: Can the solvent I use to dissolve my hydrophobic compound interfere with my assay?

A3: Yes, the choice and concentration of the solvent can significantly impact your assay results.

• DMSO Effects: While widely used, DMSO is not entirely inert.

  • It can alter cell membrane permeability, which may affect compound uptake.[8]

  • At higher concentrations, DMSO can be cytotoxic.[4] For example, a 0.5% concentration of DMSO can cause approximately 25% cell death in human fibroblast-like synoviocytes after 24 hours.[4]

  • DMSO can sometimes interfere with the assay signal itself or even bind to the target protein, potentially competing with your compound.[8]

• Serum Protein Binding: If your cell culture medium contains serum, your hydrophobic compound may bind to serum proteins, primarily albumin.[14] This binding is often driven by hydrophobic interactions.[14][15] This can reduce the free concentration of your compound, leading to an underestimation of its potency (a shift in the IC50).[16]

Troubleshooting Data: DMSO Cytotoxicity

Final DMSO Concentration (v/v)	Approximate Cell Toxicity (in RA FLSs after 24h)[4]	Recommendation
< 0.05%	1-4%	Considered safe for sensitive cells
0.1%	5-12%	May cause significant toxicity
0.5%	~25%	High toxicity, should be avoided if possible
>5%	High	Induces cell death mechanisms

Section 2: Frequently Asked Questions (FAQs)

Q4: What is the best initial approach to solubilize a novel hydrophobic compound with unknown properties?

A4: Start with DMSO as it is a powerful and versatile solvent.[2][17] Prepare a high-concentration stock (e.g., 10-50 mM) and perform a solubility test by diluting it into your aqueous assay buffer or medium.[2] Observe for any precipitation. If precipitation occurs at your desired final concentration, consider alternative strategies such as using cyclodextrins or other co-solvents.[3][18]

Q5: How can I determine if my compound is binding to serum proteins in the culture medium?

A5: You can perform an IC50 shift analysis.[16] Run your assay in parallel with and without serum proteins in the medium. A significant increase in the apparent IC50 value in the presence of serum suggests that your compound is binding to serum proteins, which reduces its free, active concentration.[16]

Q6: Are there any alternatives to DMSO for solubilizing very hydrophobic compounds?

A6: Yes, besides the options mentioned earlier like ethanol and cyclodextrins, you can explore the use of co-solvents like polyethylene (B3416737) glycol 400 (PEG400) or non-ionic surfactants such as Tween 80.[18] For some applications, specialized formulations involving self-assembling peptides combined with amino acid solutions have also been shown to be effective.[19]

Section 3: Visualized Workflows and Pathways

Caption: General workflow for in vitro testing of hydrophobic compounds.

Caption: Mitigation of non-specific binding.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. alzet.com [alzet.com]
• 4. mdpi.com [mdpi.com]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclodextrin–Hydrogel Hybrids in Advanced Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 10. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 11. nicoyalife.com [nicoyalife.com]
• 12. researchgate.net [researchgate.net]
• 13. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 14. The Binding of Drug Molecules to Serum Albumin: The Effect of Drug Hydrophobicity on Binding Strength and Protein Desolvation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Relationship between Hydrophobicity and Drug-Protein Binding in Human Serum Albumin: A Quartz Crystal Microbalance Study [mdpi.com]
• 16. A simple method for predicting serum protein binding of compounds from IC(50) shift analysis for in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of 11-O-Methylpseurotin A for Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on enhancing the stability of 11-O-Methylpseurotin A for reliable and reproducible long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 11-O-Methylpseurotin A?

A1: For long-term stability, 11-O-Methylpseurotin A should be stored under specific conditions to prevent degradation. Solid powder should be stored at -20°C, protected from light and moisture. Stock solutions, typically prepared in high-purity, anhydrous DMSO, should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C.[1]

Q2: Why is my 11-O-Methylpseurotin A losing activity in aqueous buffers?

A2: Loss of activity in aqueous solutions is often due to the hydrolysis of the γ-lactam ring within the spirocyclic core of the molecule.[1] This degradation is particularly accelerated under acidic or alkaline conditions. To mitigate this, it is crucial to maintain the pH of your aqueous working solutions within a neutral range, ideally between pH 6.5 and 7.5, using a suitable buffer system.[1] It is also recommended to prepare these solutions fresh before each experiment and avoid long-term storage in aqueous media.[1]

Q3: I'm observing precipitation when I dilute my DMSO stock solution into my aqueous experimental media. What should I do?

A3: 11-O-Methylpseurotin A is a hydrophobic molecule with limited solubility in water. Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue. To address this, ensure the final concentration of DMSO in your working solution is as low as possible (ideally ≤ 0.1%) to avoid solvent-mediated precipitation and cellular toxicity.[1] If solubility issues persist, consider lowering the final working concentration of the compound. For more challenging situations, employing a co-solvent system or using formulation strategies like complexation with cyclodextrins or the addition of non-toxic surfactants may be necessary.[2]

Q4: How can I monitor the stability of 11-O-Methylpseurotin A under my specific experimental conditions?

A4: The most reliable method for monitoring the stability of 11-O-Methylpseurotin A is by using a stability-indicating High-Performance Liquid Chromatography (HPLC) method.[1] This technique allows for the separation and quantification of the intact compound from its potential degradation products over time. You can perform a time-course study where you analyze samples incubated under your experimental conditions at different time points.

Q5: What are the potential degradation pathways for 11-O-Methylpseurotin A?

A5: The primary degradation pathways for 11-O-Methylpseurotin A are hydrolysis and oxidation.[1] The γ-lactam ring is susceptible to hydrolysis, especially at non-neutral pH.[1] Additionally, the complex structure contains moieties that can be sensitive to oxidation, so it is advisable to handle the compound and its solutions under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents and media when possible.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected results in cell-based assays	Compound degradation in culture medium during the experiment.	Prepare fresh working solutions of 11-O-Methylpseurotin A for each experiment. Minimize the time the compound is in aqueous media before and during the assay. Consider performing a time-course experiment to assess the compound's stability in your specific cell culture medium.
Precipitation of the compound in the assay wells.	Visually inspect the wells for any signs of precipitation. Lower the final concentration of the compound. Ensure the final DMSO concentration is minimal (≤ 0.1%).
Loss of compound potency over time in stored aqueous solutions	Hydrolysis or oxidation of the compound.	Avoid storing 11-O-Methylpseurotin A in aqueous solutions. If short-term storage is necessary, keep the solution at 4°C and use it within a day. For longer-term experiments, consider strategies to enhance stability, such as the use of stabilizing excipients, if compatible with your experimental design.
Variability between different aliquots of the same stock solution	Improper storage or handling of the stock solution.	Ensure stock solutions in DMSO are stored at -80°C. Avoid repeated freeze-thaw cycles by preparing and using small, single-use aliquots. Use high-purity, anhydrous DMSO to prevent moisture-related degradation.

Data Presentation

Table 1: Recommended Storage Conditions for 11-O-Methylpseurotin A

Form	Storage Temperature	Duration	Additional Precautions
Solid Powder	-20°C	Up to 2 years	Protect from light and moisture.
Stock Solution in DMSO	-80°C	Up to 6 months	Aliquot to minimize freeze-thaw cycles. Use anhydrous DMSO.
Stock Solution in DMSO	4°C	Up to 2 weeks	For short-term use only.

Table 2: Factors Influencing the Stability of 11-O-Methylpseurotin A in Aqueous Solutions

Factor	Effect on Stability	Recommendation
pH	Highly susceptible to hydrolysis outside of a neutral pH range.	Maintain aqueous solutions at a pH between 6.5 and 7.5.
Temperature	Increased temperature generally accelerates degradation.	Prepare working solutions fresh and keep them cool until use. Avoid heating solutions.
Oxygen	Potential for oxidation.	Use degassed solvents and media. Handle under an inert atmosphere if possible.
Light	Potential for photodegradation.	Protect solutions from light by using amber vials or covering containers with foil.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Working Solution

Objective: To prepare an aqueous working solution of 11-O-Methylpseurotin A with enhanced stability for use in long-term experiments.

Materials:

• 11-O-Methylpseurotin A solid powder

• High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, pH 7.4 phosphate-buffered saline (PBS) or other appropriate neutral buffer

• Sterile, amber microcentrifuge tubes

Procedure:

• Prepare a 10 mM stock solution in DMSO:

  • Accurately weigh the required amount of 11-O-Methylpseurotin A (Molecular Weight: 445.46 g/mol ).

  • Dissolve the powder in high-purity, anhydrous DMSO to a final concentration of 10 mM.

  • Vortex thoroughly until the compound is completely dissolved.

  • Aliquot the stock solution into single-use amber microcentrifuge tubes and store at -80°C.

• Prepare the aqueous working solution (prepare fresh before each experiment):

  • Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

  • Perform serial dilutions in your neutral pH buffer (e.g., pH 7.4 PBS) to achieve the desired final concentration.

  • Ensure the final concentration of DMSO in the working solution is kept to a minimum (ideally ≤ 0.1%).

  • Use the freshly prepared working solution immediately in your experiment. Do not store aqueous working solutions.

Protocol 2: General Stability Assessment of 11-O-Methylpseurotin A by HPLC

Objective: To determine the stability of 11-O-Methylpseurotin A under specific experimental conditions (e.g., in cell culture medium at 37°C).

Materials:

• Freshly prepared working solution of 11-O-Methylpseurotin A at a known concentration in the desired experimental medium.

• HPLC system with a UV or Mass Spectrometry (MS) detector.

• C18 reverse-phase HPLC column.

• Appropriate mobile phase (e.g., a gradient of acetonitrile (B52724) and water with 0.1% formic acid).

• Incubator set to the experimental temperature (e.g., 37°C).

• Sterile microcentrifuge tubes.

Procedure:

• Time-Zero Analysis:

  • Immediately after preparing the working solution, inject a sample into the HPLC system.

  • Record the chromatogram and determine the peak area of the intact 11-O-Methylpseurotin A. This will serve as your 100% stability reference.

• Incubation:

  • Aliquot the remaining working solution into sterile microcentrifuge tubes, one for each time point.

  • Incubate the tubes under your desired experimental conditions (e.g., 37°C, 5% CO₂).

• Time-Point Analysis:

  • At each predetermined time point (e.g., 0, 2, 4, 8, 12, 24, 48 hours), remove one tube from the incubator.

  • Immediately analyze the sample by HPLC using the same method as the time-zero analysis.

  • Record the peak area of the intact 11-O-Methylpseurotin A.

• Data Analysis:

  • For each time point, calculate the percentage of 11-O-Methylpseurotin A remaining relative to the time-zero sample.

  • Plot the percentage of remaining compound against time to visualize the degradation kinetics and determine the half-life under your experimental conditions.

Mandatory Visualizations

Caption: Experimental workflow for using 11-O-Methylpseurotin A with stability considerations.

Caption: Proposed role of Hof1 in cytokinesis and inhibition by 11-O-Methylpseurotin A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Quality Control for 11-O-Methylpseurotin A Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the quality control of 11-O-Methylpseurotin A stock solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing 11-O-Methylpseurotin A stock solutions?

A1: Due to its hydrophobic nature, 11-O-Methylpseurotin A has low solubility in aqueous solutions. The recommended solvent for preparing high-concentration stock solutions is high-purity, anhydrous dimethyl sulfoxide (B87167) (DMSO).[1] For experimental working solutions, serial dilutions can be made in your aqueous buffer, ensuring the final DMSO concentration is minimal (typically ≤ 0.1%) to avoid solvent-induced artifacts in your assays.[1]

Q2: What are the optimal storage conditions for 11-O-Methylpseurotin A solid compound and stock solutions?

A2: To ensure stability, the solid form of 11-O-Methylpseurotin A should be stored at -20°C in a dark and desiccated environment.[1] Stock solutions prepared in DMSO should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -80°C.[1]

Q3: How can I assess the purity and integrity of my 11-O-Methylpseurotin A stock solution?

A3: The purity and integrity of your stock solution can be assessed using a combination of analytical techniques. High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector is the recommended method for routine quality control.[1] Nuclear Magnetic Resonance (NMR) spectroscopy can be used for more detailed structural confirmation.

Q4: What are the known degradation pathways for 11-O-Methylpseurotin A?

A4: 11-O-Methylpseurotin A is susceptible to degradation through several pathways. The γ-lactam ring in its core structure can undergo hydrolysis, especially under acidic or alkaline conditions.[1] Its complex structure also contains moieties that are sensitive to oxidation.[1] Exposure to light can also lead to degradation.

Q5: What is the known mechanism of action for 11-O-Methylpseurotin A?

A5: 11-O-Methylpseurotin A has been shown to selectively inhibit a Hof1 deletion strain in the yeast Saccharomyces cerevisiae.[1] Hof1 is a protein crucial for cytokinesis, playing a key role in regulating the dynamics of the actomyosin (B1167339) ring and the formation of the septum.[1][2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of the compound in aqueous working solutions.	Low aqueous solubility of 11-O-Methylpseurotin A.[1]	Prepare high-concentration stock solutions in DMSO. For working solutions, perform serial dilutions and ensure the final DMSO concentration is compatible with your assay. Sonication may help in dissolution, but avoid excessive heating.[1]
Loss of biological activity in experiments.	Degradation of the compound due to improper storage or handling. This can be caused by hydrolysis of the γ-lactam ring, oxidation, or photodegradation.[1]	Store the solid compound and stock solutions at the recommended temperatures in the dark.[1] Prepare fresh working solutions for each experiment. Handle solutions under an inert atmosphere (e.g., nitrogen or argon) when possible and use degassed solvents.[1]
Inconsistent experimental results.	Inaccurate concentration of the stock solution due to solvent evaporation or degradation. Repeated freeze-thaw cycles can also contribute to degradation.	Re-verify the concentration of your stock solution using HPLC. Aliquot stock solutions to minimize freeze-thaw cycles.[1]
Unexpected peaks in HPLC chromatogram.	Presence of impurities from synthesis or degradation products.	Use a high-purity standard for comparison. If degradation is suspected, perform stress testing (e.g., exposure to acid, base, heat, light) to identify potential degradation peaks.

Stability Data

The following tables provide estimated stability data for 11-O-Methylpseurotin A based on general knowledge of the stability of structurally related fungal metabolites. Note: This data is for guidance only, and it is highly recommended to perform your own stability studies for your specific experimental conditions.

Table 1: Estimated Degradation of 11-O-Methylpseurotin A in DMSO Stock Solution at Different Temperatures

Storage Temperature (°C)	Estimated % Degradation after 1 Month	Estimated % Degradation after 6 Months
4	5 - 15%	20 - 40%
-20	< 2%	5 - 10%
-80	< 1%	< 5%

Table 2: Estimated Half-life of 11-O-Methylpseurotin A in Aqueous Solution under Different pH Conditions at 25°C

pH	Estimated Half-life (t½)
3	12 - 24 hours
5	2 - 4 days
7	7 - 14 days
9	8 - 16 hours

Table 3: Estimated Photostability of 11-O-Methylpseurotin A in Aqueous Solution

Light Condition	Estimated % Degradation after 24 hours
Ambient laboratory light	10 - 25%
Direct sunlight	> 50%

Experimental Protocols

Protocol 1: Preparation of 11-O-Methylpseurotin A Stock Solution

Materials:

• 11-O-Methylpseurotin A solid compound

• High-purity, anhydrous DMSO

• Sterile microcentrifuge tubes

Procedure:

• Accurately weigh the desired amount of 11-O-Methylpseurotin A in a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution until the compound is completely dissolved. Gentle warming (to no more than 37°C) may be applied if necessary.

• Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected microcentrifuge tubes.

• Store the aliquots at -80°C.

Protocol 2: Quality Control of Stock Solution using HPLC-UV

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for improved peak shape)

Procedure:

• Mobile Phase Preparation: Prepare two mobile phases:

  • Mobile Phase A: Water with 0.1% formic acid (optional)

  • Mobile Phase B: Acetonitrile with 0.1% formic acid (optional)

• Gradient Elution:

  • 0-2 min: 20% B

  • 2-15 min: Gradient from 20% to 80% B

  • 15-17 min: 80% B

  • 17-18 min: Gradient from 80% to 20% B

  • 18-20 min: 20% B (re-equilibration)

• HPLC Parameters:

  • Flow rate: 1.0 mL/min

  • Column temperature: 25°C

  • Injection volume: 10 µL

  • Detection wavelength: 254 nm and 280 nm

• Sample Preparation: Dilute a small aliquot of the 11-O-Methylpseurotin A stock solution in the initial mobile phase composition to a suitable concentration for UV detection.

• Analysis: Inject the diluted sample and a blank (solvent) onto the HPLC system. The purity of the stock solution can be determined by the relative peak area of 11-O-Methylpseurotin A compared to any impurity peaks.

Protocol 3: Identity Confirmation by Mass Spectrometry (MS)

Instrumentation:

• LC-MS system (e.g., coupled to a quadrupole or time-of-flight mass analyzer)

Procedure:

• Use the same LC method as described in Protocol 2.

• Set the mass spectrometer to operate in positive ion mode.

• Monitor for the expected protonated molecule [M+H]⁺ of 11-O-Methylpseurotin A (C₂₃H₂₇NO₈, Molecular Weight: 445.46 g/mol ). The expected m/z would be approximately 446.17.

• Fragment the parent ion to obtain a characteristic fragmentation pattern for structural confirmation.

Protocol 4: Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Solvent:

• Deuterated dimethyl sulfoxide (DMSO-d₆)

Procedure:

• Prepare a concentrated solution of 11-O-Methylpseurotin A in DMSO-d₆.

• Acquire ¹H NMR and ¹³C NMR spectra.

• For detailed structural confirmation, perform 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

• Compare the obtained spectra with published data for Pseurotin A and its derivatives to confirm the structure.[3]

Visualizations

Experimental Workflow for Stock Solution QC

Caption: Workflow for preparing and ensuring the quality of 11-O-Methylpseurotin A stock solutions.

Hof1 Signaling Pathway in S. cerevisiae Cytokinesis

Caption: The central role of Hof1 in coordinating actomyosin ring contraction and septum formation during yeast cytokinesis.

References

• 1. Targeting and functional mechanisms of the cytokinesis‑related F‑BAR protein Hof1 during the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 11-O-Methylpseurotin A and Pseurotin A

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of 11-O-Methylpseurotin A and its parent compound, Pseurotin (B1257602) A. Pseurotins are a family of fungal secondary metabolites recognized for their diverse and potent biological effects.[1][2] This document synthesizes available experimental data to highlight the similarities and differences between these two molecules, offering insights for future research and drug development.

Overview of Compounds

Pseurotin A is a well-studied fungal metabolite known for a wide range of biological activities, including antifungal, anti-inflammatory, and anticancer properties.[1][2][3][4] 11-O-Methylpseurotin A is a derivative of Pseurotin A, distinguished by the methylation of the hydroxyl group at the C-11 position.[5] This structural modification appears to significantly influence its biological activity profile, leading to a more specific, and currently more limited, range of known effects compared to its parent compound. While comprehensive, direct comparative studies are scarce, this guide consolidates the existing data to facilitate an objective assessment.

Comparative Biological Activity Data

The following tables summarize the quantitative data available for the biological activities of Pseurotin A and 11-O-Methylpseurotin A.

Table 1: Antifungal and Antibacterial Activity

Compound	Target Organism	Assay Type	Result	Citation
Pseurotin A	Coprinus cinereus	Chitin (B13524) Synthase Inhibition	IC₅₀: 81 µM	[6]
Bacillus cereus	Minimum Inhibitory Concentration (MIC)	64 µg/mL	[6]
Shigella shiga	Minimum Inhibitory Concentration (MIC)	64 µg/mL	[6]
Erwinia carotovora	Antibacterial Activity	IC₅₀: 220 µg/mL	[7]
Pseudomonas syringae	Antibacterial Activity	IC₅₀: 112 µg/mL	[7]
11-O-Methylpseurotin A	Saccharomyces cerevisiae (hof1δ mutant)	Yeast Halo / Survival Assay	Selective inhibition	[6]

Note: There are conflicting reports regarding the broad-spectrum antifungal and antibacterial activity of Pseurotin A, with some studies indicating a lack thereof despite its inhibition of chitin synthase.[6]

Table 2: Anticancer and Cytotoxic Activity

Compound	Cell Line / Model	Assay Type	Result	Citation
Pseurotin A	Glioma Cells (four different lines)	Proliferation Assay	IC₅₀: 0.51–29.3 μM	[3]
PC-3 (Prostate Cancer)	Proliferation Assay (MTT)	IC₅₀: 121.4 µM	[8]
22Rv1 (Prostate Cancer)	Proliferation Assay (MTT)	IC₅₀: 138.2 µM	[8]
HepG2 (Hepatocellular Carcinoma)	PCSK9 Secretion Inhibition	IC₅₀: 1.20 µM	[9]
Human Lung Fibroblasts	Cytotoxicity Assay	IC₅₀ ≥ 1000 µM	[7]
11-O-Methylpseurotin A	Larval Zebrafish	Antiseizure Activity (PTZ-induced)	Inactive	[10]

Table 3: Anti-inflammatory and Other Activities

Compound	Target/Model	Key Finding	Citation
Pseurotin A	Ovariectomized (OVX) Mouse Model	Prevented bone loss and reduced osteoclast number	[10][11]
PC12 Cells	Induced cell differentiation	[1]

Key Differences in Biological Activity

The primary distinction lies in their specificity. Pseurotin A demonstrates a broad range of activities against various targets, including fungal chitin synthase, cancer cell proliferation, and inflammatory pathways.[3][6][10] In contrast, the most prominently reported activity of 11-O-Methylpseurotin A is its highly specific inhibition of a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene, which is involved in cytokinesis.[6][10][12] This suggests that the O-methylation at the 11th position may narrow the compound's target spectrum.

While Pseurotin A has shown promising in vivo efficacy in models of osteoporosis and cancer, 11-O-Methylpseurotin A was found to be inactive in a zebrafish model of seizure disorders.[10]

Signaling Pathways and Mechanisms of Action

Pseurotin A: Inhibition of Osteoclastogenesis via ROS Suppression

Pseurotin A has been shown to prevent bone loss in ovariectomized mice by inhibiting the formation and function of osteoclasts.[11] The mechanism involves the suppression of intracellular reactive oxygen species (ROS). This reduction in ROS subsequently inhibits the RANKL-induced activation of key signaling pathways, including MAPK (ERK, P38, JNK) and NF-κB, which ultimately leads to the downregulation of the master regulator of osteoclastogenesis, NFATc1.[11]

Caption: Pseurotin A inhibits osteoclastogenesis by suppressing ROS and downstream signaling.

11-O-Methylpseurotin A: Selective Inhibition of Hof1-Deficient Yeast

The specific activity of 11-O-Methylpseurotin A points to a mechanism related to cell division. Its selective inhibition of yeast strains lacking the HOF1 gene suggests an interaction with the cytokinesis pathway.[12] Hof1 is a crucial protein that regulates the contraction of the actomyosin (B1167339) ring during cell division.[6]

Caption: 11-O-Methylpseurotin A selectively inhibits Hof1-deficient yeast strains.

Experimental Protocols

Broth Microdilution Antifungal Susceptibility Testing

This method is employed to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

• Preparation of Antifungal Stock Solution: The test compound (e.g., Pseurotin A) is dissolved in a suitable solvent like dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution.[6]

• Inoculum Preparation: The fungal strain is cultured on an appropriate agar (B569324) medium to obtain a fresh culture. A suspension of fungal cells or spores is then prepared in sterile saline or a buffered solution.[6]

• Assay Procedure:

  • Serial two-fold dilutions of the antifungal stock solution are prepared in a 96-well microtiter plate using a suitable broth medium (e.g., RPMI-1640).

  • Each well is then inoculated with the prepared fungal suspension.

  • Positive (no compound) and negative (no inoculum) controls are included.

  • The plate is incubated under appropriate conditions (temperature, time) for the specific fungus.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that causes complete inhibition of visible fungal growth.

Caption: Workflow for the Broth Microdilution MIC Assay.

In Vivo Ovariectomized (OVX) Mouse Model for Osteoporosis

This model is used to evaluate the efficacy of compounds in preventing estrogen-deficiency-induced bone loss.

• Animal Model: Female mice undergo either a sham operation or an ovariectomy (OVX) to induce estrogen deficiency, which leads to bone loss.

• Treatment: Following a recovery period, the OVX mice are treated with the test compound (e.g., Pseurotin A) or a vehicle control over a specified period (e.g., several weeks).[11]

• Analysis:

  • At the end of the treatment period, femurs and tibiae are collected.

  • Bone microarchitecture is analyzed using micro-computed tomography (micro-CT) to quantify parameters like bone mineral density (BMD) and trabecular bone volume.[11]

  • Histological analysis is performed on bone sections to visualize and count the number of osteoclasts on the bone surface.[11]

  • Bone marrow may be analyzed for ROS levels.[11]

• Endpoint: The effectiveness of the compound is determined by its ability to prevent the OVX-induced changes in bone parameters compared to the vehicle-treated group.

Conclusion

The available evidence indicates that Pseurotin A is a versatile compound with multiple biological activities, including promising anti-inflammatory, antifungal, and anticancer effects. Its derivative, 11-O-Methylpseurotin A, appears to have a more targeted activity, specifically affecting cell division in Hof1-deficient yeast. The structural change from a hydroxyl to a methoxy (B1213986) group at the C-11 position significantly alters the compound's biological profile.

For researchers, this highlights the potential for structure-activity relationship (SAR) studies within the pseurotin family to develop analogs with enhanced potency or selectivity for specific therapeutic targets. Further direct comparative studies with quantitative assays are necessary to fully elucidate the therapeutic potential of 11-O-Methylpseurotin A and to understand how subtle structural modifications can be leveraged for drug design.

References

• 1. Elucidation of Pseurotin Biosynthetic Pathway Points to Trans-Acting C-Methyltransferase and Source of Chemical Diversity Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pseurotin D Inhibits the Activation of Human Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pseurotin D Induces Apoptosis through Targeting Redox Sensitive Pathways in Human Lymphoid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Cycloaspeptide A and pseurotin A from the endophytic fungus Penicillium janczewskii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Pseurotin A as a Novel Suppressor of Hormone Dependent Breast Cancer Progression and Recurrence by Inhibiting PCSK9 Secretion and Interaction with LDL Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Pseurotin A Inhibits Osteoclastogenesis and Prevents Ovariectomized-Induced Bone Loss by Suppressing Reactive Oxygen Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Comparative Efficacy Analysis: 11-O-Methylpseurotin A versus Pseurotin D

A detailed guide for researchers, scientists, and drug development professionals on the bioactivity and therapeutic potential of two pseurotin (B1257602) family members.

This guide provides a comprehensive comparison of the efficacy of 11-O-Methylpseurotin A and Pseurotin D, drawing on available experimental data. While direct comparative studies are limited, this document synthesizes existing findings to highlight the distinct biological activities and potential therapeutic applications of each compound.

Executive Summary

Pseurotins are a class of fungal secondary metabolites characterized by a unique spirocyclic γ-lactam core, which exhibit a wide range of biological activities.[1][2] This guide focuses on two analogs: 11-O-Methylpseurotin A and Pseurotin D. Current research indicates that while 11-O-Methylpseurotin A has a specific in vitro activity related to cell cycle regulation, Pseurotin D has demonstrated broader and more potent effects in preclinical models of cancer and inflammation.[3][4] Due to the limited publicly available in vivo efficacy data for 11-O-Methylpseurotin A, this guide leverages data from closely related analogs, including Pseurotin D and Pseurotin A, to provide a comprehensive overview.[3]

In Vitro and In Vivo Efficacy

11-O-Methylpseurotin A

The primary reported biological activity of 11-O-Methylpseurotin A is its selective inhibition of a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene.[3][5][6] The Hof1 protein is involved in regulating mitosis and cytokinesis, suggesting a potential mechanism of action for 11-O-Methylpseurotin A related to cell cycle control.[3][5] However, in vivo data is sparse. In a larval zebrafish model designed to assess antiseizure activity, 11-O-Methylpseurotin A was found to be inactive.[3]

Pseurotin D

In contrast, Pseurotin D has demonstrated significant biological activity in both in vitro and in vivo models. It has been shown to inhibit the proliferation of human lymphoid leukemia cells (MEC-1) and arrest them in the G2/M phase of the cell cycle.[4][7] Furthermore, Pseurotin D induces apoptosis in these cells by increasing mitochondrial reactive oxygen species (ROS) production and altering the mitochondrial membrane potential.[4][8] In an in vivo mouse model of ovalbumin-induced footpad edema, Pseurotin D decreased paw swelling and the production of pro-inflammatory cytokines.[3] Studies have also shown that Pseurotin D can inhibit the activation of human T cells, which is associated with the induction of apoptosis and the inhibition of STAT3 and STAT5 phosphorylation.[1][9]

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data for 11-O-Methylpseurotin A and Pseurotin D.

Table 1: In Vitro Activity

Compound	Cell Line/Organism	Assay	Key Findings
11-O-Methylpseurotin A	Saccharomyces cerevisiae (Hof1 deletion strain)	Growth Inhibition	Selectively inhibits growth.[3][6][]
Pseurotin D	MEC-1 (Human Lymphoid Leukemia)	Proliferation Assay	Significantly inhibits proliferation.[4][7]
MEC-1 (Human Lymphoid Leukemia)	Cell Cycle Analysis	Arrests cells in the G2/M phase.[4]
MEC-1 (Human Lymphoid Leukemia)	Apoptosis Assay	Induces apoptosis.[4]
MEC-1 (Human Lymphoid Leukemia)	Mitochondrial Respiration	Decreases basal respiration at 10 and 25 µM.[4]
MEC-1 (Human Lymphoid Leukemia)	Mitochondrial ROS Production	Significantly increases mitochondrial ROS at 25 µM.[4]
Human CD4+ and CD8+ T cells	T-cell Activation	Significantly inhibits activation.[1][9][11]

Table 2: In Vivo Activity

Compound	Animal Model	Condition	Key Findings
11-O-Methylpseurotin A	Larval Zebrafish	Pentylenetetrazole (PTZ)-induced seizures	Inactive in preventing seizure activity.[3]
Pseurotin D	Mouse	Ovalbumin-induced footpad edema	Decreased paw swelling and production of pro-inflammatory cytokines.[3]

Signaling Pathways and Mechanisms of Action

The biological activities of pseurotins are often linked to their ability to modulate key signaling pathways. Pseurotin D has been shown to exert its effects through the induction of mitochondrial ROS and by inhibiting the STAT signaling pathway, which is crucial for immune responses and cell growth.[3][4][9]

Pseurotin D-induced apoptosis pathway in leukemia cells.

The mechanism for 11-O-Methylpseurotin A is less understood, but its selective activity against the hof1Δ yeast strain points towards interference with cytokinesis.[3][12]

Postulated mechanism of 11-O-Methylpseurotin A in yeast.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of key experimental protocols used in the cited studies.

Cell Proliferation Assay (MTT Assay)

• Cell Seeding : Cells (e.g., MEC-1) are seeded in a 96-well plate at an optimized density and allowed to adhere overnight.

• Compound Treatment : The culture medium is replaced with fresh medium containing various concentrations of the test compound (Pseurotin D) or vehicle control.

• Incubation : Plates are incubated for specified time periods (e.g., 24, 48, 72, 96 hours).

• MTT Addition : MTT solution is added to each well, and the plates are incubated for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Data Analysis : The formazan product is solubilized, and the absorbance is measured. Cell proliferation is calculated as a percentage of the untreated control.[13]

Mitochondrial ROS Production Assay

• Cell Treatment : MEC-1 cells are incubated with Pseurotin D at various concentrations for different time points (e.g., 6 and 24 hours).

• Staining : A fluorescent probe sensitive to mitochondrial ROS (e.g., MitoSOX Red) is added to the cells.

• Flow Cytometry : The fluorescence intensity is measured using a flow cytometer to quantify the level of mitochondrial ROS.

• Data Analysis : The percentage of cells with increased ROS production is determined and compared to the untreated control.[4]

In Vivo Ovalbumin-Induced Footpad Edema Model

• Sensitization : Mice are sensitized by an intraperitoneal injection of ovalbumin.

• Challenge : After a set period, a secondary challenge of ovalbumin is administered to the footpad to induce an inflammatory response.

• Treatment : Pseurotin D or a vehicle control is administered to the mice prior to the challenge.

• Measurement : Paw swelling is measured at various time points after the challenge using a plethysmometer.

• Analysis : The levels of pro-inflammatory cytokines in the tissue can be measured by techniques such as ELISA.

General experimental workflow for in vivo studies.

Conclusion

The available evidence suggests that 11-O-Methylpseurotin A and Pseurotin D have distinct efficacy profiles. Pseurotin D emerges as a compound with significant anti-inflammatory and anti-cancer potential, supported by both in vitro and in vivo data.[3][4] Its mechanism of action, involving the induction of apoptosis via mitochondrial ROS and inhibition of key inflammatory signaling pathways, is relatively well-characterized.[4][9]

In contrast, the therapeutic potential of 11-O-Methylpseurotin A remains largely unexplored.[3] Its selective activity in a yeast model is promising and points to a specific mechanism of action related to cell division.[3][5] However, further in vivo studies are necessary to determine if this in vitro activity translates to therapeutic efficacy in relevant disease models. Future research should focus on elucidating the precise molecular target of 11-O-Methylpseurotin A and evaluating its efficacy in models of diseases characterized by uncontrolled cell proliferation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Pseurotin D Induces Apoptosis through Targeting Redox Sensitive Pathways in Human Lymphoid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. Pseurotin D Induces Apoptosis through Targeting Redox Sensitive Pathways in Human Lymphoid Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pseurotin D Inhibits the Activation of Human Lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pseurotin D Inhibits the Activation of Human Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]

Validating the Mechanism of Action of 11-O-Methylpseurotin A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the known mechanism of action of 11-O-Methylpseurotin A and its more extensively studied analogs, Pseurotin (B1257602) A and Pseurotin D. Due to the limited direct experimental data on 11-O-Methylpseurotin A, this document leverages the current understanding of the broader pseurotin family to offer insights into its potential biological activities and provides detailed experimental protocols for validation.

Comparative Analysis of Pseurotin Derivatives

11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin family of natural products.[1] While research into its specific mechanism is ongoing, its primary reported biological activity is the selective inhibition of a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene.[2][3] The Hof1 protein is a key regulator of cytokinesis, suggesting that 11-O-Methylpseurotin A's mechanism of action may involve the disruption of cell cycle control.[2]

In contrast, its parent compound, Pseurotin A, and another analog, Pseurotin D, have been more thoroughly investigated and demonstrate a broader range of biological activities, including anti-inflammatory, anti-cancer, and bone-protective effects.[4][5] These activities are often attributed to the modulation of key signaling pathways such as STAT, NF-κB, and MAPK.[5][6]

The following sections present a comparison of the known activities of these compounds and detailed protocols to facilitate further investigation into the mechanism of action of 11-O-Methylpseurotin A.

Quantitative Data Summary

The available quantitative data for 11-O-Methylpseurotin A and its analogs is summarized below. It is important to note that direct comparative studies are limited, and the experimental contexts may vary.

Table 1: In Vitro Biological Activities of Pseurotin Derivatives

Compound	Assay	Organism/Cell Line	Key Findings	Reference
11-O-Methylpseurotin A	Selective Inhibition	Saccharomyces cerevisiae (hof1Δ strain)	Selectively inhibits growth	[3][7]
Pseurotin A	Inhibition of IgE production	Mouse splenocytes	IC50 of 0.066 µM (for 10-deoxypseurotin A)	[8]
Pseurotin A	PCSK9 Secretion Inhibition	HepG2 cells	IC50 of 1.20 µM	[9]
Pseurotin A	LDLR Level Increase	BT-474 cells	100% increase at 100 µM	[9]
Pseurotin A	LDLR Level Increase	T47D cells	210% increase at 100 µM	[9]
Pseurotin D	Inhibition of T-cell activation	Human CD4+ and CD8+ T cells	Significant inhibition at 1–10 μM	[10]

Table 2: In Vivo Efficacy of Pseurotin Derivatives

Compound	Animal Model	Condition	Key Findings	Reference
11-O-Methylpseurotin A	Larval Zebrafish	Pentylenetetrazole (PTZ)-induced seizures	Inactive in preventing seizure activity	[4]
Pseurotin A	Ovariectomized (OVX) Mouse	Osteoporosis	Prevented bone loss and reduced the number of osteoclasts	[4]
Pseurotin A	Rat	Hepatocellular Carcinoma	Exerted an anti-hepatocarcinogenic effect	[4]
Pseurotin D	Mouse	Ovalbumin-induced footpad edema	Decreased paw swelling and production of pro-inflammatory cytokines	[4]

Experimental Protocols

Protocol 1: Yeast Growth Inhibition Assay for 11-O-Methylpseurotin A

This protocol is designed to validate the selective inhibitory activity of 11-O-Methylpseurotin A against a Saccharomyces cerevisiae strain with a HOF1 gene deletion.

Materials:

• Wild-type Saccharomyces cerevisiae strain (e.g., BY4741)

• hof1Δ deletion mutant Saccharomyces cerevisiae strain

• Yeast extract-peptone-dextrose (YPD) medium

• 11-O-Methylpseurotin A

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplates

• Spectrophotometer (plate reader)

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of 11-O-Methylpseurotin A in DMSO.[11]

• Yeast Culture Preparation: Grow overnight cultures of both wild-type and hof1Δ yeast strains in YPD medium at 30°C with shaking.

• Assay Setup:

  • Dilute the overnight cultures to an OD600 of 0.1 in fresh YPD medium.

  • Prepare serial dilutions of the 11-O-Methylpseurotin A stock solution in YPD medium in a 96-well plate. Include a DMSO-only vehicle control.

  • Add 100 µL of the diluted yeast cultures to the wells containing the compound dilutions.

• Incubation: Incubate the plate at 30°C with shaking for 24-48 hours.

• Data Analysis: Measure the optical density at 600 nm (OD600) using a microplate reader. Compare the growth inhibition between the wild-type and hof1Δ strains across the different concentrations of 11-O-Methylpseurotin A.

Protocol 2: NF-κB Reporter Assay for Anti-Inflammatory Activity

This protocol can be used to investigate whether 11-O-Methylpseurotin A, similar to other pseurotins, can inhibit the NF-κB signaling pathway.

Materials:

• RAW 264.7 macrophages (or other suitable cell line) stably transfected with an NF-κB luciferase reporter construct.

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS)

• Lipopolysaccharide (LPS)

• 11-O-Methylpseurotin A

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Seeding: Seed the NF-κB reporter cells in a 96-well plate and allow them to adhere overnight.[6]

• Pre-treatment: Replace the medium with fresh medium containing various concentrations of 11-O-Methylpseurotin A or a vehicle control (DMSO). Incubate for 1-2 hours.[6]

• Stimulation: Induce NF-κB activation by adding LPS (e.g., 100 ng/mL) to the wells. Include an unstimulated control.

• Incubation: Incubate the plate for 6-8 hours at 37°C.

• Luciferase Assay: Lyse the cells and measure the luciferase activity according to the manufacturer's instructions.

• Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., a parallel MTT assay) and compare the LPS-induced NF-κB activity in the presence and absence of 11-O-Methylpseurotin A.

Protocol 3: Western Blot for STAT3 Phosphorylation

This protocol aims to determine if 11-O-Methylpseurotin A can inhibit the phosphorylation of STAT3, a key mechanism of Pseurotin A and D.[6]

Materials:

• RAW 264.7 macrophages

• DMEM with 10% FBS

• Interleukin-6 (IL-6) or other STAT3 activator

• 11-O-Methylpseurotin A

• Cell lysis buffer

• Primary antibodies: anti-phospho-STAT3 (Tyr705) and anti-total-STAT3

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Cell Culture and Treatment: Culture RAW 264.7 cells and treat with various concentrations of 11-O-Methylpseurotin A for 1-2 hours, followed by stimulation with IL-6 for 30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane and incubate with the primary anti-phospho-STAT3 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an anti-total-STAT3 antibody as a loading control.

• Data Analysis: Quantify the band intensities and calculate the ratio of phosphorylated STAT3 to total STAT3.

Visualizations

Signaling Pathways and Experimental Workflows

Postulated inhibition of Hof1-mediated cytokinesis by 11-O-Methylpseurotin A.

Known anti-inflammatory signaling pathways inhibited by Pseurotin A and D.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Pseurotin A Inhibits Osteoclastogenesis and Prevents Ovariectomized-Induced Bone Loss by Suppressing Reactive Oxygen Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. 11-O-methylpseurotin A | Benchchem [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Pseurotin A as a Novel Suppressor of Hormone Dependent Breast Cancer Progression and Recurrence by Inhibiting PCSK9 Secretion and Interaction with LDL Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pseurotin D Inhibits the Activation of Human Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Unveiling the Target: A Comparative Guide to Confirming 11-O-Methylpseurotin A's Cellular Adversary in Yeast

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of experimental strategies to definitively identify and validate the molecular target of 11-O-Methylpseurotin A in Saccharomyces cerevisiae. The initial discovery, pointing towards the cytokinesis-regulating protein Hof1p, was made using a powerful yeast genetic screening method. Here, we delve into the methodology behind this discovery, outline detailed protocols for its biochemical confirmation, and compare this approach with alternative target identification techniques.

Executive Summary

11-O-Methylpseurotin A, a derivative of the fungal metabolite pseurotin (B1257602) A, has been identified as a selective inhibitor of Saccharomyces cerevisiae strains harboring a deletion of the HOF1 gene. This finding strongly implicates Hof1p, a key regulator of cytokinesis, as the primary target of this bioactive compound. While the initial genetic evidence is compelling, definitive confirmation requires orthogonal biochemical and biophysical approaches to demonstrate a direct interaction and quantify its affinity and functional consequences. This guide provides the necessary protocols and comparative analysis to rigorously validate this proposed drug-target interaction. In contrast to its methylated counterpart, pseurotin A showed no such selective inhibition, highlighting the specificity of the interaction.

Data Presentation

To facilitate a clear comparison, the following tables summarize the existing qualitative data and provide a template for the quantitative data that should be generated through the experimental protocols detailed in this guide.

Table 1: Qualitative Summary of 11-O-Methylpseurotin A Interaction with Yeast Strains

Compound	Yeast Strain	Phenotype	Implication
11-O-Methylpseurotin A	Wild-Type	Viable	Target is non-essential under normal conditions or inhibition is incomplete.
11-O-Methylpseurotin A	hof1Δ (Hof1 deletion)	Lethal	Synthetic lethality suggests Hof1p is the target or is in a parallel pathway.[1]
Pseurotin A	hof1Δ (Hof1 deletion)	Viable	The methyl group on 11-O-Methylpseurotin A is crucial for its activity against the hof1Δ strain.[1]

Table 2: Proposed Quantitative Data for 11-O-Methylpseurotin A and Hof1p Interaction

Assay	Parameter	Predicted Outcome
In Vitro Binding Assay (e.g., SPR, ITC)	Dissociation Constant (K_d)	Low micromolar to nanomolar range
Recombinant Hof1p Activity Assay	IC₅₀	Concentration-dependent inhibition of a measurable Hof1p function
Affinity Purification-Mass Spectrometry	Enrichment of Hof1p	Significant enrichment of Hof1p from yeast lysate using immobilized 11-O-Methylpseurotin A

Experimental Protocols

Synthetic Lethal Screening: The Initial Discovery

The target of 11-O-Methylpseurotin A was first suggested by a synthetic lethal screen using a yeast halo assay. This genetic approach identifies gene deletions that render yeast hypersensitive to a compound, suggesting the gene product may be the drug's target or function in a parallel compensatory pathway.

Protocol: High-Throughput Yeast Halo Assay

• Yeast Strain Preparation: Grow wild-type and a panel of deletion mutant S. cerevisiae strains (including the hof1Δ strain) in liquid YPD (Yeast extract-Peptone-Dextrose) medium overnight at 30°C.

• Agar (B569324) Plate Preparation: Prepare large square agar plates with YPD medium.

• Seeding: Inoculate molten YPD agar (cooled to ~45°C) with the yeast cultures to a final OD₆₀₀ of 0.01-0.05 and pour into the plates.

• Compound Spotting: Using a high-precision robotic pin tool, spot a small volume (e.g., 100 nL) of 11-O-Methylpseurotin A (typically at 10 mM in DMSO) onto the surface of the solidified agar. A corresponding spot of DMSO serves as a negative control.

• Incubation: Incubate the plates at 30°C for 24-48 hours.

• Data Acquisition and Analysis: Scan the plates to measure the area of the zone of growth inhibition (the "halo") around each compound spot. A significantly larger halo for a mutant strain compared to the wild-type indicates synthetic lethality.

Biochemical Confirmation: Affinity Purification-Mass Spectrometry

To identify proteins that directly bind to 11-O-Methylpseurotin A, an affinity purification approach coupled with mass spectrometry can be employed.

Protocol: Chemical Pulldown from Yeast Lysate

• Bait Preparation: Synthesize a derivative of 11-O-Methylpseurotin A with a linker arm suitable for immobilization on affinity beads (e.g., NHS-activated sepharose beads). A control set of beads without the compound should also be prepared.

• Yeast Lysate Preparation: Grow a wild-type yeast culture to mid-log phase. Harvest the cells and lyse them mechanically (e.g., with glass beads) or enzymatically in a suitable lysis buffer containing protease inhibitors.

• Affinity Purification: Incubate the clarified yeast lysate with the 11-O-Methylpseurotin A-conjugated beads and the control beads for 2-4 hours at 4°C with gentle rotation.

• Washing: Wash the beads extensively with lysis buffer to remove non-specific binders.

• Elution: Elute the bound proteins from the beads, for example, by boiling in SDS-PAGE sample buffer.

• Protein Identification: Separate the eluted proteins by SDS-PAGE, excise the protein bands, and identify them by in-gel digestion followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protein significantly enriched on the compound-conjugated beads compared to the control beads is the primary candidate for the direct target.

Biophysical Validation: In Vitro Binding Assays

To quantify the binding affinity between 11-O-Methylpseurotin A and Hof1p, direct binding assays with purified components are essential.

Protocol: Surface Plasmon Resonance (SPR)

• Protein Purification: Express and purify recombinant full-length Hof1p from E. coli or a baculovirus system.

• Immobilization: Covalently immobilize the purified Hof1p onto a sensor chip surface.

• Binding Analysis: Flow different concentrations of 11-O-Methylpseurotin A over the sensor chip surface and measure the change in the refractive index, which is proportional to the binding.

• Data Analysis: From the binding sensorgrams, calculate the association (k_on) and dissociation (k_off) rate constants to determine the equilibrium dissociation constant (K_d). A low K_d value indicates high binding affinity.

Comparison of Target Identification Strategies

Method	Principle	Advantages	Disadvantages
Synthetic Lethal Screen	Identifies genetic vulnerabilities in the presence of a compound.	High-throughput; provides a strong in vivo functional link.	Does not distinguish between a direct target and a parallel pathway; requires a comprehensive mutant library.
Affinity Purification-MS	Isolates proteins that physically bind to an immobilized compound.	Identifies direct binders; can be performed with native proteins from cell lysates.	Requires chemical modification of the compound which may affect its binding; prone to non-specific binding.
Yeast Two-Hybrid	Detects protein-protein interactions in vivo.	Can be adapted to screen for small molecule-protein interactions (three-hybrid system).	Indirect readout; prone to false positives and negatives.
In Vitro Binding Assays (SPR, ITC)	Directly measures the biophysical interaction between a purified protein and a ligand.	Provides quantitative data on binding affinity (K_d); confirms direct interaction.	Requires purified protein which can be challenging to produce; in vitro conditions may not fully recapitulate the cellular environment.

Visualizing the Workflow and Pathways

To better illustrate the experimental logic and the biological context, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for identifying and confirming the target of 11-O-Methylpseurotin A.

Caption: Simplified signaling pathway of Hof1p in yeast cytokinesis.

By following the outlined experimental strategies, researchers can move from a compelling genetic hypothesis to a definitive, quantitative understanding of how 11-O-Methylpseurotin A exerts its biological effects in yeast. This knowledge is critical for the development of this and other compounds as potential therapeutic agents or chemical probes for studying fundamental cellular processes.

References

• 1. Synthetic lethal screen - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 11-O-Methylpseurotin A: A Unique Tool for Probing Hof1-Mediated Cytokinesis

For researchers, scientists, and drug development professionals, understanding the intricacies of cell division is paramount. A key player in the final stages of this process, cytokinesis, is the protein Hof1. The identification of selective inhibitors for such proteins is crucial for dissecting their function and exploring potential therapeutic avenues. This guide provides a comprehensive overview of 11-O-Methylpseurotin A, a compound identified as a selective inhibitor of Saccharomyces cerevisiae strains lacking the HOF1 gene, positioning it as a valuable chemical probe for studying Hof1's role in cellular processes.

Currently, the landscape of small molecule inhibitors targeting Hof1 is remarkably sparse, with 11-O-Methylpseurotin A standing out as a singular example identified through a synthetic lethality screen. This guide, therefore, focuses on characterizing 11-O-Methylpseurotin A and its utility in the context of Hof1 function, rather than a direct comparative analysis against other inhibitors which are not yet publicly documented.

Performance and Properties of 11-O-Methylpseurotin A

Compound	Target Context	Observed Effect	Quantitative Data	Source Organism
11-O-Methylpseurotin A	Saccharomyces cerevisiae (hof1Δ strain)	Selective growth inhibition (Synthetic Lethality)	Not publicly available	Fungal Metabolite

The Role of Hof1 in Cytokinesis: A Complex Regulatory Hub

Hof1 is a conserved F-BAR domain-containing protein that plays a critical role in coordinating the contraction of the actomyosin (B1167339) ring with the formation of the primary septum during yeast cytokinesis.[1] Its function and localization are tightly regulated throughout the cell cycle, primarily through phosphorylation by key kinases.

Hof1 is composed of several key domains: an N-terminal F-BAR domain, a central unstructured region, and a C-terminal SH3 domain.[1][2] These domains mediate its interactions with a host of other proteins involved in cytokinesis, including:

• Septins: Hof1 localizes to the bud neck in a septin-dependent manner.[1]

• Myo1: A type II myosin, with which Hof1 interacts to couple actomyosin ring constriction to septum formation.[3]

• Inn1 and Cyk3: Proteins that, together with Hof1, are crucial for the formation of the primary septum.[4]

The activity of Hof1 is regulated by the Mitotic Exit Network (MEN), a signaling cascade that ensures cytokinesis is initiated only after the completion of mitosis.[5] Key kinases in this pathway, such as Cdc5 and the Dbf2-Mob1 complex, phosphorylate Hof1, which in turn modulates its localization and activity.[5]

Experimental Methodologies

The identification of 11-O-Methylpseurotin A's activity against a hof1Δ strain was achieved through a synthetic lethality screen. This powerful genetic tool in yeast is used to identify genes or compounds that are lethal only in combination with a specific mutation.

Representative Protocol: Synthetic Lethality Screen in Saccharomyces cerevisiae

This protocol outlines a general procedure for a chemical synthetic lethality screen.

1. Strain Preparation:

• A deletion mutant strain for the gene of interest (e.g., hof1Δ) and the corresponding wild-type strain are used. Both strains should carry appropriate markers for selection.

2. Compound Library Preparation:

• A library of small molecules (such as natural product extracts or a collection of synthetic compounds) is prepared in a multi-well plate format (e.g., 96- or 384-well plates). Compounds are typically dissolved in a solvent like DMSO.

3. Yeast Culture Preparation:

• The wild-type and mutant yeast strains are grown overnight in a suitable liquid medium (e.g., YPD).
• The optical density (OD) of the cultures is measured, and the cells are diluted to a standardized starting concentration.

4. Screening Assay:

• The diluted yeast cultures are added to the wells of the multi-well plates containing the pre-dispensed compound library.
• Control wells containing only DMSO (negative control) and a known growth inhibitor (positive control) are included.
• The plates are incubated at an appropriate temperature (e.g., 30°C) for a period sufficient to allow for growth (typically 24-48 hours).

5. Data Acquisition and Analysis:

• Yeast growth is quantified by measuring the optical density (e.g., at 600 nm) using a microplate reader.
• The growth of the mutant strain is compared to the growth of the wild-type strain in the presence of each compound.
• "Hits" are identified as compounds that cause a significant reduction in the growth of the mutant strain while having little to no effect on the wild-type strain.

6. Hit Validation:

• Positive hits are re-tested to confirm their selective inhibitory activity.
• Dose-response curves can be generated to determine the potency of the confirmed hits.

Visualizing the Landscape of Hof1 Inhibition

To better understand the context in which 11-O-Methylpseurotin A acts, the following diagrams illustrate the Hof1 signaling pathway and a typical experimental workflow for its study.

Caption: Simplified Hof1 signaling pathway during cytokinesis.

Caption: Workflow for identifying Hof1-targeted chemical probes.

Conclusion

11-O-Methylpseurotin A represents a unique and valuable tool for the cell biology and drug discovery communities. Its selective inhibition of yeast strains lacking Hof1 provides a powerful means to investigate the downstream consequences of Hof1 pathway disruption. While the absence of other known small molecule inhibitors of Hof1 precludes a direct comparative analysis, the characterization of 11-O-Methylpseurotin A's activity paves the way for a deeper understanding of the intricate process of cytokinesis and may inspire the search for additional, more potent, and specific modulators of Hof1 function. Future research should focus on elucidating the precise molecular target of 11-O-Methylpseurotin A and quantifying its inhibitory activity to further enhance its utility as a chemical probe.

References

• 1. Targeting and functional mechanisms of the cytokinesis‑related F‑BAR protein Hof1 during the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A septin-Hof1 scaffold at the yeast bud neck binds and organizes actin cables - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phosphorylation-dependent regulation of the F-BAR protein Hof1 during cytokinesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mapping Synthetic Dosage Lethal Genetic Interactions in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Structure-Activity Relationship of Pseurotin Analogs: A Comparative Guide

A deep dive into the biological activities of pseurotin (B1257602) analogs reveals key structural modifications that dictate their efficacy as immunosuppressive and anticancer agents. This guide provides a comparative analysis of their performance, supported by experimental data and detailed methodologies, to aid researchers in the fields of drug discovery and development.

Pseurotins are a class of fungal secondary metabolites characterized by a unique spirocyclic γ-lactam core. Pseurotin A, the most well-known member of this family, has garnered significant attention for its diverse biological activities. This guide focuses on the structure-activity relationships (SAR) of various pseurotin analogs, primarily examining their immunosuppressive effects through the inhibition of Immunoglobulin E (IgE) production and their cytotoxic activity against cancer cells.

Immunosuppressive Activity: Inhibition of IgE Production

Pseurotin analogs have shown considerable promise as inhibitors of IgE production, a key factor in allergic responses. The following data, extracted from studies on murine B-cells stimulated with interleukin-4 (IL-4) and lipopolysaccharide (LPS), highlights the impact of structural modifications on their inhibitory potency.

Data Presentation: Comparative Inhibitory Activity of Pseurotin Analogs on IgE Production

Compound	Modification from Pseurotin A	IC50 (µM) for IgE Inhibition
Pseurotin A	-	3.6[1]
Pseurotin D	Isomer of Pseurotin A	More potent than Pseurotin A
10-deoxypseurotin A	Removal of the hydroxyl group at C10	0.066[1]
Synerazol	Natural analog	Mentioned as an inhibitor of IgE

Key Findings from SAR Studies:

• The removal of the hydroxyl group at the C10 position, as seen in 10-deoxypseurotin A, dramatically increases the inhibitory activity against IgE production by over 50-fold compared to Pseurotin A.[1]

• Pseurotin D consistently demonstrates greater potency than Pseurotin A in immunosuppressive assays.

• The core spirocyclic lactam structure is crucial for activity, with modifications at various positions significantly influencing the biological response.

Experimental Protocols: Inhibition of IgE Production in Murine B-cells

This protocol outlines the in vitro assay used to determine the inhibitory effect of pseurotin analogs on IgE production by murine B-cells.

1. Cell Preparation:

• Splenocytes are harvested from mice.

• B-cells are isolated from the splenocyte population using standard cell separation techniques.

2. Cell Culture and Stimulation:

• Isolated B-cells are cultured in a suitable medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.

• To induce IgE production, the B-cells are stimulated with a combination of murine interleukin-4 (IL-4) and E. coli lipopolysaccharide (LPS).[2][3][4]

• Pseurotin analogs at various concentrations are added to the cell cultures at the time of stimulation.

3. Measurement of IgE Levels:

• After a defined incubation period (typically several days), the cell culture supernatants are collected.

• The concentration of IgE in the supernatants is quantified using an enzyme-linked immunosorbent assay (ELISA) specific for murine IgE.

4. Determination of IC50 Values:

• The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of IgE inhibition against the log concentration of the pseurotin analog and fitting the data to a dose-response curve.

Signaling Pathway: Inhibition of JAK/STAT Pathway in B-cells

Pseurotin analogs exert their inhibitory effect on IgE production by targeting the Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathway, specifically by inhibiting the phosphorylation of STAT3, STAT5, and STAT6 proteins in stimulated B-cells.[5]

References

• 1. researchgate.net [researchgate.net]
• 2. Interleukin 4 acts on both high- and low-density murine B cell subpopulations to induce IgE and IgG1 synthesis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IL-4 induces co-expression of intrinsic membrane IgG1 and IgE by murine B cells stimulated with lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. IL-4 induction of IgE class switching by lipopolysaccharide-activated murine B cells occurs predominantly through sequential switching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Comparative Metabolomics of Aspergillus fumigatus Strains: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic profiles of different Aspergillus fumigatus strains, focusing on the distinctions between pathogenic, non-pathogenic, and drug-resistant variants. The information presented herein is supported by experimental data from peer-reviewed studies and is intended to serve as a valuable resource for those engaged in mycology research and the development of novel antifungal therapies.

Introduction to Aspergillus fumigatus Metabolomics

Aspergillus fumigatus, a ubiquitous saprophytic fungus, is a leading cause of opportunistic fungal infections in immunocompromised individuals, resulting in a spectrum of diseases collectively known as aspergillosis. The fungus's metabolic versatility is intricately linked to its ability to adapt to the host environment and establish infection. Comparative metabolomics, the comprehensive analysis of small-molecule metabolites, offers a powerful lens through which to understand the biochemical underpinnings of A. fumigatus pathogenicity and drug resistance. By identifying the metabolic shifts that accompany these phenotypes, researchers can uncover novel biomarkers for diagnostics and pinpoint promising targets for therapeutic intervention.

Data Presentation: Metabolomic Distinctions

The following tables summarize the key quantitative differences in metabolite abundance observed in comparative studies of A. fumigatus strains.

Comparison of Azole-Resistant vs. Azole-Susceptible Strains

A study comparing a non-cyp51A mutant azole-resistant strain (Af68) with an azole-sensitive strain (Af293) revealed significant alterations in various metabolic pathways.[1][2][3] The resistant strain exhibited notable changes in the levels of organic acids, amino acid derivatives, and other metabolites, suggesting that resistance is not solely dependent on the target enzyme but also involves broader metabolic reprogramming. These changes are primarily enriched in pathways such as tyrosine metabolism, purine (B94841) metabolism, D-amino acid metabolism, and glutathione (B108866) metabolism.[1][2]

Metabolite Category	Significantly Altered Metabolites in Resistant Strain (Af68) vs. Susceptible Strain (Af293)	Metabolic Pathway Implication	Reference
Organic Acids & Derivatives	Upregulated: 2-Hydroxy-3-methylvaleric acid, 2-Isopropylmalic acid, 3-Methyl-2-oxovaleric acid, N-Acetyl-L-glutamic acid, L-Pipecolic acid	Amino Acid Metabolism, Valine, Leucine and Isoleucine Biosynthesis	[1][2][3]
Amino Acid Derivatives & Peptides	Upregulated: L-Glutamic acid, L-Aspartic acid, L-Leucine, L-Isoleucine, L-Valine, L-Tyrosine, L-Phenylalanine, N-Acetyl-L-tyrosine	Amino Acid Metabolism, Protein Synthesis	[1][2][3]
Nucleotides & Related Compounds	Upregulated: Adenosine, Guanosine, Inosine, Xanthosine	Purine Metabolism	[1][2][3]
Other Small Molecules	Upregulated: Glutathione, Oxidized glutathione	Glutathione Metabolism, Oxidative Stress Response	[1][2][3]

Comparison of Virulent A. fumigatus and Less-Pathogenic Aspergillus Species

While direct quantitative metabolomic comparisons of virulent and avirulent A. fumigatus strains are limited in the readily available literature, studies comparing the secondary metabolite profiles of A. fumigatus with closely related but less pathogenic species like Aspergillus lentulus, Aspergillus udagawae, and Aspergillus viridinutans provide valuable insights into virulence-associated metabolites.[2][4][5]

Metabolite	A. fumigatus	A. lentulus	A. udagawae	A. viridinutans	Putative Role in Virulence	Reference
Gliotoxin	Produced	Negligible	Not Detected	Not Detected	Immunosuppression	[2][4]
Fumagillin	Produced	Not Detected	Not Detected	Not Detected	Angiogenesis inhibition	[2][4]
Helvolic Acid	Produced	Not Detected	Not Detected	Not Detected	Antibacterial activity	[2][4]
Pseurotin A	Produced	Not Detected	Not Detected	Not Detected	Chitin synthase inhibition	[2][4]
Fumitremorgin B	Produced	Not Detected	Not Detected	Not Detected	Tremorgenic mycotoxin	[2][4]
Verruculogen	Produced	Not Detected	Not Detected	Not Detected	Tremorgenic mycotoxin	[2][4]
Fumiquinazolines	Produced	Not Detected	Not Detected	Not Detected	Cytotoxic activity	[2][4]
Auranthine	Not Detected	Produced	Not Detected	Not Detected	Unknown	[2][4]

Experimental Protocols

A generalized workflow for the comparative metabolomics of Aspergillus fumigatus strains using liquid chromatography-mass spectrometry (LC-MS) is outlined below. This protocol is a synthesis of methodologies reported in the literature.[6][7][8][9][10][11][12][13]

Fungal Culture and Harvest

• Strain Activation: Activate spore suspensions from glycerol (B35011) stocks on a suitable solid medium, such as Glucose Minimal Medium (GMM).

• Liquid Culture: Inoculate a liquid medium (e.g., GMM broth) with a defined number of spores (e.g., 1 x 10^6 spores/mL) and incubate under controlled conditions (e.g., 37°C, 220 rpm) for a specified duration.

• Metabolism Quenching: Rapidly halt metabolic activity to preserve the in-vivo metabolic state. This can be achieved by quickly filtering the mycelium and washing it with a cold buffer or by directly adding cold methanol (B129727) (-30°C) to the culture.[14]

• Harvesting: Collect the mycelia by filtration or centrifugation at low temperatures.

Metabolite Extraction

• Cell Disruption: Freeze-dry the mycelial biomass and grind it into a fine powder using a liquid nitrogen-cooled mortar and pestle.[14]

• Solvent Extraction: Extract the metabolites using a suitable solvent system. A common approach is a biphasic extraction with a mixture of methanol, chloroform, and water to separate polar and non-polar metabolites.[14] Alternatively, a monophasic extraction with cold methanol can be used for broader metabolite coverage.[14]

• Extraction Enhancement: Sonication can be employed to improve the efficiency of metabolite extraction.

• Sample Clarification: Centrifuge the extract to pellet cell debris and collect the supernatant containing the metabolites.

LC-MS Analysis

• Sample Preparation: Dry the metabolite extract under a vacuum and reconstitute it in a solvent compatible with the LC-MS system (e.g., a mixture of water and acetonitrile (B52724) with 0.1% formic acid).

• Chromatographic Separation: Separate the metabolites using a reversed-phase or HILIC liquid chromatography column with a suitable gradient elution.

• Mass Spectrometry Detection: Analyze the eluted metabolites using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ionization modes to detect a wide range of compounds.

Data Analysis

• Data Pre-processing: Use software to perform peak picking, alignment, and normalization of the raw LC-MS data.

• Statistical Analysis: Employ multivariate statistical methods such as Principal Component Analysis (PCA) and Orthogonal Partial Least Squares-Discriminant Analysis (OPLS-DA) to identify significant differences in the metabolic profiles between the compared strains.

• Metabolite Identification: Identify the differentially abundant metabolites by comparing their accurate mass and fragmentation patterns (MS/MS spectra) with spectral libraries and databases.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts in the comparative metabolomics of Aspergillus fumigatus.

Caption: A generalized workflow for comparative metabolomics of Aspergillus fumigatus strains.

Caption: Key metabolic pathways associated with virulence and drug resistance in A. fumigatus.

References

• 1. Metabolomics of Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Secondary metabolite profiles and antifungal drug susceptibility of Aspergillus fumigatus and closely related species, Aspergillus lentulus, Aspergillus udagawae, and Aspergillus viridinutans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comprehensive LC-MS-Based Metabolite Fingerprinting Approach for Plant and Fungal-Derived Samples | Springer Nature Experiments [experiments.springernature.com]
• 4. Secondary metabolite profiles and antifungal drug susceptibility of Aspergillus fumigatus and closely related species, Aspergillus lentulus, Aspergillus udagawae, and Aspergillus viridinutans. | Sigma-Aldrich [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. The Metabolite Profiling of Aspergillus fumigatus KMM4631 and Its Co-Cultures with Other Marine Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolomic profiling and antimicrobial investigation of Aspergillus fumigatus LBKURCC269 and Bacillus paramycoides LBKURCC218 co-culture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Untargeted Metabolomics Sheds Light on the Secondary Metabolism of Fungi Triggered by Choline-Based Ionic Liquids [frontiersin.org]
• 9. Frontiers | The screening for marine fungal strains with high potential in alkaloids production by in situ colony assay and LC-MS/MS based secondary metabolic profiling [frontiersin.org]
• 10. Graphviz [graphviz.org]
• 11. scienceopen.com [scienceopen.com]
• 12. DOT Language | Graphviz [graphviz.org]
• 13. Comparison of virulence between clinical and environmental isolates of Aspergillus fumigatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Fungal Metabolomics: A Comprehensive Approach to Understanding Pathogenesis in Humans and Identifying Potential Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research: A Step-by-Step Guide to the Proper Disposal of 11-O-Methylpseurotin A

For researchers and scientists engaged in drug development, the responsible handling and disposal of chemical compounds are paramount to ensuring a safe laboratory environment and protecting the wider ecosystem. This guide provides essential, immediate safety and logistical information for the proper disposal of 11-O-Methylpseurotin A, a compound noted for its antibacterial properties. Adherence to these procedures is critical due to the compound's potential hazards.

Hazard Profile and Safety Precautions

11-O-Methylpseurotin A is classified with the following hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed[1].

• Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects[1].

Given these classifications, all personnel handling 11-O-Methylpseurotin A must adhere to strict safety protocols to mitigate exposure risks and prevent environmental contamination.

Personal Protective Equipment (PPE): Before initiating any disposal procedures, all personnel must be equipped with the appropriate PPE:

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Nitrile or other appropriate material
Eye Protection	Safety glasses with side shields	ANSI Z87.1 certified, or chemical splash goggles
Body Protection	Laboratory coat	Standard, fully buttoned

Disposal Protocol for 11-O-Methylpseurotin A

The primary directive for the disposal of 11-O-Methylpseurotin A is to dispose of the contents and container to an approved waste disposal plant [1]. This ensures that the compound is managed by professionals equipped to handle and neutralize hazardous chemical waste, thereby preventing its release into the environment.

Step-by-Step Disposal Workflow:

• Waste Segregation:

  • Do not mix 11-O-Methylpseurotin A waste with other waste streams.

  • Designate a specific, clearly labeled, and sealed container for all solid and liquid waste containing this compound.

• Container Management:

  • Ensure the waste container is compatible with 11-O-Methylpseurotin A and is in good condition.

  • The container must be kept closed at all times, except when adding waste.

  • Label the container clearly with "Hazardous Waste," the chemical name "11-O-Methylpseurotin A," and the relevant hazard pictograms.

• Spill Management:

  • In the event of a spill, collect the spillage promptly[1].

  • Use an appropriate absorbent material for liquid spills.

  • All materials used for spill cleanup must be disposed of as hazardous waste.

• Final Disposal:

  • Arrange for the collection of the hazardous waste container by a licensed and approved waste disposal company.

  • Follow all institutional, local, and national regulations for the disposal of hazardous chemical waste.

Caption: Disposal workflow for 11-O-Methylpseurotin A.

Emergency First Aid Procedures

In the case of accidental exposure, immediate action is critical:

Exposure Route	First Aid Measure
If Swallowed	Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth[1].
Skin Contact	Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and shoes and call a physician[1].
Eye Contact	Remove any contact lenses, locate an eye-wash station, and flush eyes immediately with large amounts of water. Promptly call a physician[1].
Inhalation	Immediately relocate self or casualty to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Call a physician.

By adhering to these detailed procedures, laboratory professionals can ensure the safe handling and disposal of 11-O-Methylpseurotin A, fostering a culture of safety and environmental responsibility within the scientific community.

References

• 1. 11-O-Methylpseurotin A|956904-34-0|MSDS [dcchemicals.com]

Personal protective equipment for handling 11-O-Methylpseurotin A

Essential Safety Protocols for Handling 11-O-Methylpseurotin A

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 11-O-Methylpseurotin A. Given the limited availability of a comprehensive Safety Data Sheet (SDS), a conservative approach based on established best practices for potent, biologically active compounds is mandated. The available data indicates that 11-O-Methylpseurotin A is harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].

Quantitative Data Summary

Due to the limited public data on the toxicology of 11-O-Methylpseurotin A, this table summarizes its known chemical properties. Researchers must handle this compound with the assumption of high potency and potential hazards.

Parameter	Value	Reference
Chemical Name	11-O-Methylpseurotin A	[1][2]
CAS Number	956904-34-0	[1][2]
Molecular Formula	C₂₃H₂₇NO₈	[1][2]
Molecular Weight	445.46 g/mol	[1][2]
Appearance	White solid	[3]
Known Hazards	Acute oral toxicity (Category 4), Acute and Chronic aquatic toxicity (Category 1)	[1]
Solubility	Soluble in ethanol, methanol, and DMSO	[3]
Storage	Store at -20°C	[3]
Exposure Limits	Not established. Handle with containment.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is crucial to minimize exposure. The following table outlines the recommended PPE for various tasks involving 11-O-Methylpseurotin A.

Task Category	Primary PPE	Secondary/Task-Specific PPE
General Laboratory Work	- Safety glasses with side shields- Laboratory coat- Closed-toe shoes- Nitrile gloves
Handling of Powders/Solids	- Full-face respirator with appropriate cartridges- Chemical-resistant coveralls or suit- Double-gloving (e.g., nitrile)- Chemical-resistant boots or shoe covers	- Chemical-resistant apron- Head covering
Handling of Liquids/Solutions	- Chemical splash goggles or face shield- Chemical-resistant gloves- Chemical-resistant apron over lab coat	- Elbow-length gloves for mixing and loading
Equipment Cleaning & Decontamination	- Chemical splash goggles or face shield- Heavy-duty, chemical-resistant gloves- Waterproof or chemical-resistant apron	- Respirator (if aerosols or vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use and maintenance of PPE.

Operational Plan: Step-by-Step Guidance

1. Preparation and Planning:

• Designated Area: All work with 11-O-Methylpseurotin A must be conducted in a designated area, such as a chemical fume hood, to control contamination.

• Ventilation: Ensure proper ventilation and that the fume hood is functioning correctly before beginning any work.

• Assemble Materials: Gather all necessary equipment, PPE, and waste disposal containers before handling the compound.

• Minimize Quantities: Use the smallest amount of the compound necessary for the experiment to minimize potential exposure.

2. Handling Procedures:

• Personal Protective Equipment (PPE): Don all required PPE as outlined in the table above. Ensure all PPE fits correctly.

• Weighing (Solids):

  • Perform this task within a fume hood.

  • Use a disposable weigh boat.

  • Handle the powder carefully to avoid creating dust.

  • Close the primary container immediately after dispensing.

• Solution Preparation:

  • Add solvent to the compound slowly to prevent splashing.

  • All manipulations of the compound must occur within the designated handling area.

3. Post-Procedure Decontamination:

• Work Surfaces: Decontaminate all work surfaces with an appropriate cleaning agent.

• Equipment: Decontaminate all reusable equipment according to established laboratory procedures.

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose of it in the designated waste containers.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 11-O-Methylpseurotin A and associated waste is critical to prevent environmental contamination and ensure safety.

• Waste Segregation: All waste contaminated with 11-O-Methylpseurotin A, including disposable PPE, weigh boats, and pipette tips, must be segregated into clearly labeled hazardous waste containers.

• Liquid Waste: Collect all liquid waste containing 11-O-Methylpseurotin A in a designated, sealed, and clearly labeled waste container. Do not dispose of it down the drain[4].

• Solid Waste: Place all contaminated solid waste in a sealed, labeled hazardous waste bag or container.

• Disposal Method: Dispose of all waste through an approved waste disposal plant[1]. High-temperature incineration is often the recommended method for potent pharmaceutical compounds[4].

• Empty Containers: Before disposing of empty containers, ensure they are decontaminated. Obliterate or remove all labels from the empty container before final disposal[4].

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 11-O-Methylpseurotin A, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of 11-O-Methylpseurotin A.

References

• 1. 11-O-Methylpseurotin A|956904-34-0|MSDS [dcchemicals.com]
• 2. scbt.com [scbt.com]
• 3. biolinks.co.jp [biolinks.co.jp]
• 4. benchchem.com [benchchem.com]